Technical Documentation Center

3,4-Difluoro-2-methoxypyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3,4-Difluoro-2-methoxypyridine
  • CAS: 1227574-42-6

Core Science & Biosynthesis

Foundational

3,4-Difluoro-2-methoxypyridine CAS 1227574-42-6 properties

An In-depth Technical Guide to 3,4-Difluoro-2-methoxypyridine (CAS 1227574-42-6): Properties, Analysis, and Synthetic Utility Authored by a Senior Application Scientist Abstract This technical guide provides a comprehens...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 3,4-Difluoro-2-methoxypyridine (CAS 1227574-42-6): Properties, Analysis, and Synthetic Utility

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 3,4-Difluoro-2-methoxypyridine, a fluorinated heterocyclic building block of increasing importance in medicinal chemistry and drug discovery. The strategic placement of two fluorine atoms and a methoxy group on the pyridine scaffold imparts unique electronic properties and reactivity, making it a valuable precursor for complex molecular architectures. This document details its physicochemical properties, provides a detailed framework for its spectroscopic characterization, explores its synthetic reactivity and potential applications, and outlines essential safety and handling protocols. The content is tailored for researchers, chemists, and drug development professionals seeking to leverage this versatile compound in their synthetic programs.

Core Physicochemical and Computational Properties

3,4-Difluoro-2-methoxypyridine is a substituted pyridine derivative with the molecular formula C₆H₅F₂NO.[1] Its structure is characterized by a pyridine ring substituted with a methoxy group at the 2-position and fluorine atoms at the 3- and 4-positions. These substituents significantly influence the molecule's reactivity and physical properties. The methoxy group is a moderate electron-donating group via resonance, while the fluorine atoms are strongly electron-withdrawing via induction. This electronic push-pull system makes the pyridine ring electron-deficient and susceptible to specific chemical transformations.

Below is a summary of its key properties:

PropertyValueSource
CAS Number 1227574-42-6[1]
Molecular Formula C₆H₅F₂NO[1]
Molecular Weight 145.11 g/mol [1]
Purity Typically ≥98%[1]
SMILES COC1=NC=CC(F)=C1F[1]
Topological Polar Surface Area (TPSA) 22.12 Ų[1]
LogP (Calculated) 1.3684[1]
Hydrogen Bond Acceptors 2[1]
Hydrogen Bond Donors 0[1]
Rotatable Bonds 1[1]
Storage Conditions Sealed in a dry environment at 2-8°C[1]

Structural Elucidation and Spectroscopic Analysis

Unambiguous structural confirmation of highly substituted heterocyclic compounds is paramount for their effective use in multi-step syntheses.[2] A combination of spectroscopic techniques is essential to verify the identity and purity of 3,4-Difluoro-2-methoxypyridine, distinguishing it from potential regioisomers.

Caption: Molecular structure of 3,4-Difluoro-2-methoxypyridine.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show three distinct signals:

  • Methoxy Group (-OCH₃): A singlet integrating to 3 protons, typically in the range of δ 3.9-4.2 ppm. Its chemical shift is influenced by the adjacent nitrogen and the overall electron-deficient nature of the ring.

  • Aromatic Proton (H-6): A doublet of doublets in the aromatic region (δ 7.5-8.0 ppm). It will exhibit coupling to H-5 (³JHH) and a smaller long-range coupling to the fluorine at C-4 (⁴JHF).

  • Aromatic Proton (H-5): A doublet of doublets further downfield (δ 7.0-7.5 ppm). It will show coupling to H-6 (³JHH) and a larger coupling to the adjacent fluorine at C-4 (³JHF).

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will display six unique signals for the carbon atoms. A key feature will be the large carbon-fluorine coupling constants (¹JCF), which are diagnostic for direct C-F bonds.

  • C-2, C-3, C-4: These carbons will appear as doublets (or doublets of doublets for C-3) due to C-F coupling and will be significantly downfield. The carbons directly attached to fluorine (C-3 and C-4) will exhibit large one-bond C-F coupling constants (¹JCF ≈ 240-260 Hz).

  • C-5, C-6: These carbons will also show smaller C-F couplings (²JCF, ³JCF).

  • Methoxy Carbon (-OCH₃): A quartet (if using a deuterated solvent like CDCl₃) or a singlet around δ 55-60 ppm.

¹⁹F NMR Spectroscopy

The ¹⁹F NMR spectrum provides the most direct evidence for the fluorine substitution pattern. Two distinct signals are expected:

  • Fluorine at C-3: A doublet, due to coupling with the fluorine at C-4.

  • Fluorine at C-4: A doublet of doublets, showing coupling to the fluorine at C-3 and the proton at H-5.

Mass Spectrometry (MS)

Using a technique like Electron Impact Mass Spectrometry (EI-MS), the mass spectrum will provide crucial information about the molecular weight and fragmentation pattern.[3]

  • Molecular Ion Peak (M⁺): A prominent peak at m/z = 145.11, corresponding to the molecular weight of the compound.

  • Fragmentation: Expect losses of CH₃ (m/z = 130), CO (m/z = 117), and potentially HF, leading to a characteristic fragmentation pattern that can be used to confirm the structure.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in the molecule.[3]

  • C-F Stretching: Strong absorption bands in the 1200-1350 cm⁻¹ region are characteristic of aryl-fluorine bonds.

  • C-O Stretching: A strong band around 1250-1300 cm⁻¹ (asymmetric) and 1000-1050 cm⁻¹ (symmetric) for the aryl-alkyl ether linkage.

  • Aromatic C=C and C=N Stretching: Multiple bands in the 1400-1600 cm⁻¹ region.

  • C-H Stretching: Bands around 2950-3000 cm⁻¹ for the methoxy group and >3000 cm⁻¹ for the aromatic C-H bonds.

Reactivity and Synthetic Applications

The unique electronic arrangement of 3,4-Difluoro-2-methoxypyridine makes it a versatile intermediate for constructing more complex molecules, particularly in the synthesis of pharmacologically active agents.[4]

Caption: General synthetic workflow utilizing 3,4-Difluoro-2-methoxypyridine.

Nucleophilic Aromatic Substitution (SNAr)

The pyridine ring is electron-deficient, a property that is significantly enhanced by the two electron-withdrawing fluorine atoms. This makes the compound highly susceptible to SNAr reactions. The C-4 position is generally the most activated site for nucleophilic attack due to stabilization of the Meisenheimer intermediate by both the adjacent fluorine at C-3 and the ring nitrogen. This regioselectivity allows for the precise introduction of various nucleophiles (amines, thiols, alkoxides) at the 4-position, displacing the fluoride ion.

Metalation Chemistry

While the fluorine atoms activate the ring towards nucleophiles, directed ortho-metalation strategies can also be employed for functionalization.[5] Using strong lithium bases, it may be possible to selectively deprotonate the C-5 position, directed by the methoxy group at C-2. The resulting lithiated species can then be quenched with a variety of electrophiles to introduce new substituents at C-5.

Cross-Coupling Reactions

The C-F bonds in 3,4-Difluoro-2-methoxypyridine are generally strong. However, after an initial SNAr reaction to introduce a different group, the remaining C-F bond at the 3-position can potentially participate in certain transition-metal-catalyzed cross-coupling reactions, although this is often more challenging than with heavier halogens like bromine or iodine.

Applications in Drug Discovery

Substituted pyridines are a cornerstone of modern medicinal chemistry, appearing in a vast number of approved drugs.[4] The 3,4-difluoro-2-methoxypyridine scaffold is particularly valuable as it offers a unique combination of properties beneficial for drug candidates.

  • Kinase Inhibitors: The difluoromethoxy-substituted aromatic motif is found in potent inhibitors of various kinases. For instance, a compound featuring a 3,4-difluoro-2-(phenylamino)-6-methoxyphenyl core has been identified as a MEK enzyme inhibitor.[6] Similarly, sulfonamide methoxypyridine derivatives have been explored as PI3K/mTOR dual inhibitors.[7] The fluorine atoms can form crucial hydrogen bonds or favorable dipole interactions within the kinase hinge region, while the methoxy group can occupy hydrophobic pockets and influence solubility and metabolic stability.

  • Metabolic Stability: The C-F bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes. Introducing fluorine atoms at positions susceptible to oxidative metabolism can block these pathways, thereby increasing the half-life and bioavailability of a drug candidate.

  • Modulation of Physicochemical Properties: Fluorine substitution lowers the pKa of the pyridine nitrogen, reducing its basicity. This can be critical for avoiding off-target effects (e.g., hERG channel binding) and improving cell permeability.

Safety, Handling, and Storage

While a specific safety data sheet for this exact compound is not detailed in the provided search results, data from closely related halogenated methoxypyridines can be used to establish prudent laboratory practices.[8][9]

  • Hazard Classification (Anticipated):

    • Causes skin irritation.[9]

    • Causes serious eye irritation.[9]

    • May cause respiratory irritation.[9]

    • May be harmful if swallowed.[9]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Wear chemical safety goggles or a face shield.[10]

    • Hand Protection: Handle with chemically resistant gloves (e.g., nitrile). Gloves must be inspected prior to use and disposed of properly.[10]

    • Skin and Body Protection: Wear a lab coat. A full suit protecting against chemicals may be necessary depending on the scale of work.[10]

  • Handling and Engineering Controls:

    • Use only in a well-ventilated area, preferably within a chemical fume hood.[8]

    • Avoid breathing dust, fumes, gas, mist, or vapors.[8]

    • Wash hands and any exposed skin thoroughly after handling.[8][9]

    • Keep away from incompatible materials such as strong oxidizing agents.[8]

  • Storage:

    • Store in a tightly closed container.[1][8]

    • Keep in a cool, dry, and well-ventilated place. Recommended storage is at 2-8°C.[1]

    • The compound may be light-sensitive.[10]

Exemplary Experimental Protocol: Synthesis of a 4-Anilino-3-fluoro-2-methoxypyridine Derivative

This protocol describes a representative SNAr reaction, illustrating the compound's utility as a synthetic intermediate. The causality behind the choice of reagents is critical: a polar aprotic solvent is used to solubilize the reactants and facilitate the charge-separated intermediate, while a non-nucleophilic base is required to neutralize the HF byproduct without competing in the primary reaction.

Objective: To synthesize N-(3-fluoro-2-methoxypyridin-4-yl)aniline via nucleophilic aromatic substitution.

Materials:

  • 3,4-Difluoro-2-methoxypyridine

  • Aniline

  • Potassium Carbonate (K₂CO₃), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Magnesium sulfate (MgSO₄), anhydrous

Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 3,4-Difluoro-2-methoxypyridine (1.0 eq).

  • Add anhydrous DMF to dissolve the starting material (concentration approx. 0.2 M).

  • Add aniline (1.1 eq) to the solution via syringe.

  • Add anhydrous potassium carbonate (2.0 eq). The base acts as a scavenger for the hydrofluoric acid (HF) generated during the reaction, driving the equilibrium towards the product.

  • Heat the reaction mixture to 80-90°C and stir for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or LC-MS.

  • Once the reaction is complete (disappearance of the starting material), cool the mixture to room temperature.

Work-up and Purification:

  • Pour the reaction mixture into a separatory funnel containing water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash sequentially with water and then brine. This removes the DMF and inorganic salts.

  • Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

  • The resulting crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-(3-fluoro-2-methoxypyridin-4-yl)aniline.

Conclusion

3,4-Difluoro-2-methoxypyridine is a high-value chemical intermediate with significant potential in the field of drug discovery. Its well-defined reactivity, dominated by regioselective nucleophilic aromatic substitution at the C-4 position, allows for its predictable incorporation into complex molecular scaffolds. The presence of fluorine atoms provides a means to fine-tune pharmacokinetic and pharmacodynamic properties, such as metabolic stability and receptor binding affinity. This guide provides the foundational knowledge required for researchers to confidently handle, characterize, and strategically employ this powerful building block in the synthesis of next-generation therapeutics.

References

  • ChemScene. (n.d.). 1227574-42-6 | 3,4-Difluoro-2-methoxypyridine.
  • Thermo Fisher Scientific. (2025).
  • Aaronchem. (2024).
  • (Sourced from a generic chemical supplier safety data sheet).
  • Sigma-Aldrich. (2024).
  • Fisher Scientific. (2025).
  • Google Patents. (n.d.). EP2462111B1 - Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and protected derivatives thereof.
  • BenchChem. (2025). Spectroscopic Scrutiny: A Comparative Guide to Confirming the Structure of 3-Chloro-5-fluoro-2-methoxypyridine.
  • BenchChem. (2025). Application Notes and Protocols: The Role of 3-Chloro-5-fluoro-2-methoxypyridine in Medicinal Chemistry.
  • ResearchGate. (n.d.). Calculated pKa (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP.
  • He, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. PMC. Retrieved from [Link]

  • Knochel, P., et al. (n.d.). Regioselective difunctionalization of pyridines via 3,4-pyridynes. PMC. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry.

Sources

Exploratory

Strategic Fluorination: Pyridine Building Blocks in Drug Discovery

Topic: Fluorinated Pyridine Building Blocks for Drug Discovery Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists[1][2] [3] Executive Summary The incorpor...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Fluorinated Pyridine Building Blocks for Drug Discovery Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists[1][2]

[3]

Executive Summary

The incorporation of fluorine into pyridine scaffolds represents a cornerstone strategy in modern medicinal chemistry.[2] Beyond simple bioisosterism, fluorinated pyridines offer a precise mechanism to modulate basicity (


), lipophilicity (

), and metabolic stability without significantly altering steric bulk.[1][2] This guide provides a technical deep-dive into the physicochemical rationale, synthetic methodologies, and application of fluorinated pyridine building blocks, supported by validated protocols and FDA-approved case studies.[1][2]

Part 1: The Physicochemical Rationale

The pyridine ring is ubiquitous in bioactive molecules, acting as a hydrogen bond acceptor and a dipole modulator.[2] However, its susceptibility to oxidative metabolism (N-oxidation, C-hydroxylation) and its specific basicity often require optimization.[1][2] Fluorine substitution provides a predictable "tuning knob" for these properties.[2]

Basicity Modulation ( )

The strong electronegativity of fluorine exerts a powerful inductive effect (


), significantly lowering the basicity of the pyridine nitrogen.[2] This is critical for:
  • Reducing hERG toxicity: Lower basicity often correlates with reduced off-target binding to the hERG potassium channel.

  • Improving Permeability: Reducing the percentage of ionized drug at physiological pH (7.4) enhances passive membrane permeability.[2]

Table 1: Effect of Fluorine Substitution on Pyridine Basicity

CompoundStructure

(Conjugate Acid)
Electronic Effect
Pyridine

5.23Reference
3-Fluoropyridine 3-F-

2.97Inductive withdrawal (Meta)
2-Fluoropyridine 2-F-

-0.44Strong inductive + Resonance overlap
2,6-Difluoropyridine 2,6-

-

~ -2.5Cumulative withdrawal

Data Source: Validated against standard physical organic chemistry references (e.g., CRC Handbook).

Metabolic Blocking

Pyridines are prone to oxidation by Cytochrome P450 enzymes, particularly at the electron-deficient C2 and C6 positions (forming N-oxides or 2-pyridones) or electron-rich C3/C5 positions.[1]

  • Mechanism: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol), rendering the site inert to oxidative cleavage.[2]

  • Strategic Placement: Substituting a labile C-H with C-F at the 3- or 5-position often blocks metabolic soft spots, extending half-life (

    
    ).[1][2]
    

Part 2: Synthetic Strategies & Methodologies

Synthesizing fluorinated pyridines requires overcoming the ring's electron-deficient nature, which disfavors electrophilic aromatic substitution (


).[1][2]
The Decision Matrix

The choice of synthesis depends on the substitution pattern and the stage of drug development.

SynthesisDecision Start Target: Fluorinated Pyridine Stage Development Stage? Start->Stage Early Early Discovery (Mg scale, Speed) Stage->Early Speed Priority Late Process/Scale-up (Kg scale, Cost) Stage->Late Cost Priority Direct Direct C-H Functionalization (Minisci / Radical) Early->Direct BuildingBlock Building Block Assembly (Halex / Schiemann) Late->BuildingBlock Minisci Minisci Direct->Minisci Ag/Selectfluor Halex Halex BuildingBlock->Halex Cl -> F Exchange Schiemann Schiemann BuildingBlock->Schiemann NH2 -> N2+ -> F

Caption: Decision matrix for selecting fluorination methodologies based on development phase.

Methodology A: The Halex Reaction (Scale-Up Workhorse)

The Halogen Exchange (Halex) reaction is the industrial standard for converting chloropyridines to fluoropyridines via Nucleophilic Aromatic Substitution (


).[2]
  • Reagents: Anhydrous KF (Spray-dried is critical), polar aprotic solvent (Sulfolane, DMSO).[1][2]

  • Challenge: Requires high temperatures (180–220°C) and strict moisture control to prevent hydrolysis to hydroxypyridines.[2]

  • Mechanism: The fluoride ion attacks the electron-deficient ring; the Meisenheimer intermediate is stabilized by the electronegative nitrogen.

Methodology B: Minisci Reaction (Late-Stage Functionalization)

For adding fluorinated alkyl groups (e.g.,


, 

) or direct fluorination to complex pyridine scaffolds.[1][2]
  • Reagents:

    
     (catalyst), Selectfluor (oxidant), Carboxylic acid (radical source).[1][2]
    
  • Advantage: Occurs at room temperature; tolerant of diverse functional groups.[2]

Part 3: Experimental Protocols

Protocol 3.1: Synthesis of 2-Amino-5-Fluoropyridine (Schiemann Route)

A critical building block for drugs like Lemborexant.[1]

Objective: Synthesize 2-amino-5-fluoropyridine from 2-amino-5-nitropyridine via reduction and diazotization-fluorination.

Reagents:

  • 2-Amino-5-nitropyridine[1]

  • 
    /Pd-C (10%)[1][2]
    
  • 
     (48% aq) or HF-Pyridine complex[1][2]
    
  • Heptane/Toluene[1]

Step-by-Step Methodology:

  • Hydrogenation: Dissolve 2-amino-5-nitropyridine (1.0 eq) in methanol. Add 10% Pd/C (5 wt%).[2] Hydrogenate at 40 psi until

    
     uptake ceases. Filter through Celite to isolate 2,5-diaminopyridine.[1][2]
    
  • Diazotization: Suspend the diamine in

    
     (48% aq) at -10°C. Dropwise add aqueous 
    
    
    
    (1.1 eq), maintaining temperature < 0°C. Stir for 1 hour to form the diazonium tetrafluoroborate salt.
  • Balz-Schiemann Decomposition: Isolate the salt (filtration) or use in-situ.[2] Suspend in heptane/toluene and heat to reflux (90–110°C). The salt decomposes, releasing

    
     and 
    
    
    
    , yielding the 5-fluoro product.[1][2]
  • Workup: Neutralize with

    
    , extract with Ethyl Acetate, and recrystallize from hexane.
    

Validation Criteria:

  • 
     NMR:  Singlet around -130 to -140 ppm (relative to 
    
    
    
    ).[2]
  • Purity: >98% by HPLC (254 nm).

Part 4: Strategic Application in SAR (Case Studies)

Lemborexant (Dayvigo)[2]
  • Indication: Insomnia (Dual Orexin Receptor Antagonist).[2][3]

  • Structure: Contains a 2-amino-5-fluoropyridine moiety linked to a central core.[1][4]

  • Role of Fluorine: The fluorine at the 5-position of the pyridine ring blocks a primary metabolic soft spot (C-H oxidation). Without this fluorine, the pyridine ring would undergo rapid oxidative clearance, significantly reducing the drug's half-life.[1][2]

Lorlatinib (Lorbrena)[2]
  • Indication: ALK-positive Non-Small Cell Lung Cancer (NSCLC).[2][5][6][7][8]

  • Structure: A macrocyclic kinase inhibitor featuring a 2-amino-3-cyano-5-fluoropyridine motif.[1]

  • Role of Fluorine:

    • Potency: The fluorine atom fills a small hydrophobic pocket in the ALK kinase domain, improving binding affinity (

      
      ).[2]
      
    • Selectivity: The electronic modulation of the pyridine ring by fluorine fine-tunes the electronics of the aminopyridine hinge-binder, enhancing selectivity against wild-type vs. mutant kinases.

SAR_Logic Substrate Pyridine Scaffold Metabolism P450 Oxidation (High Clearance) Substrate->Metabolism Labile C-H bond Fluorination Strategic Fluorination (C-5 Position) Substrate->Fluorination Synthetic Modification Result Lemborexant/Lorlatinib (Optimized PK) Fluorination->Result Blocks Metabolic Site Modulates pKa Result->Metabolism Resistant

Caption: SAR Logic flow demonstrating how fluorination arrests metabolic clearance.[1][2][9]

References

  • Synthesis of Fluorinated Pyridines (Halex): Finger, G. C., & Starr, L. D. (1959).[1][2] Aromatic Fluorine Compounds.[2][10] IX. 2-Fluoropyridines. Journal of the American Chemical Society. Link[2]

  • Minisci Reaction Protocols: Duncton, M. A. (2011).[2] Minisci reactions: Versatile CH-functionalization for medicinal chemists. MedChemComm. Link

  • Lemborexant Discovery: Beuckmann, C. T., et al. (2019).[1][2] Preclinical Pharmacology of Lemborexant, a Dual Orexin Receptor Antagonist. Journal of Pharmacology and Experimental Therapeutics. Link

  • Lorlatinib Structure & Design: Johnson, T. W., et al. (2014).[1][2][8] Discovery of (10R)-7-Amino-12-fluoro-2,10,16-trimethyl-15-oxo-10,15,16,17-tetrahydro-2H-8,4-(metheno)pyrazolo[4,3-h][2,5,11]benzoxadiazacyclotetradecine-3-carbonitrile (PF-06463922), a Macrocyclic Inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros Oncogene 1 (ROS1).[1][2][8] Journal of Medicinal Chemistry. Link[2]

  • pKa of Fluoropyridines: ACD/Labs Percepta Platform & PubChem Data Sources. Link[2]

Sources

Foundational

Technical Deep Dive: 3,4-Difluoro-2-methoxypyridine in Medicinal Chemistry

This guide details the strategic application of 3,4-Difluoro-2-methoxypyridine (CAS 1227574-42-6) in medicinal chemistry. It moves beyond basic catalog data to explore the electronic rationale, regioselective reactivity,...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the strategic application of 3,4-Difluoro-2-methoxypyridine (CAS 1227574-42-6) in medicinal chemistry. It moves beyond basic catalog data to explore the electronic rationale, regioselective reactivity, and synthetic protocols required to utilize this scaffold in drug discovery, particularly for kinase and enzyme inhibitors.

Core Profile & Strategic Value

In the optimization of small-molecule drugs, 3,4-Difluoro-2-methoxypyridine serves as a high-value "fluorine-scaffold" intermediate. Its utility stems from the interplay between the electron-withdrawing fluorine atoms and the electron-donating methoxy group, which collectively modulate the basicity of the pyridine nitrogen and the electrophilicity of the ring carbons.

Medicinal Chemistry Rationale[1][2][3][4]
  • Metabolic Blocking: The C3 and C4 positions are fluorinated, blocking common sites of oxidative metabolism (CYP450-mediated hydroxylation). The C2 position is capped with a methoxy group. This leaves only C5 and C6 as potential metabolic soft spots, which are electronically deactivated by the adjacent fluorines.

  • pKa Modulation: The 2-methoxy group (EDG by resonance) partially counteracts the strong inductive electron-withdrawing effect (–I) of the 3,4-difluoro motif. This allows researchers to fine-tune the pyridine nitrogen's pKa, optimizing hydrogen bond acceptance in the hinge region of kinases.

  • Regioselective Handle: The molecule possesses a "built-in" reactivity gradient. The C4-fluorine is significantly more labile toward nucleophilic aromatic substitution (SNAr) than the C3-fluorine or the C2-methoxy group, enabling precise mono-functionalization.

Chemical Reactivity & Regioselectivity

Understanding the electronic map of this molecule is critical for designing successful synthetic routes.

The Reactivity Hierarchy
  • C4-Fluorine (Primary Electrophile): This is the most reactive site. It is para to the pyridine nitrogen (activating) and ortho to the C3-fluorine (activating). Nucleophiles (amines, thiols, alkoxides) will selectively displace the C4-F.

  • C2-Methoxy (Stable/Protecting): Under basic SNAr conditions, the methoxy group is generally stable. However, it can be cleaved under strong acidic conditions (HBr, BBr3) to reveal the 3,4-difluoro-2(1H)-pyridone , a lactam pharmacophore.

  • C3-Fluorine (Deactivated): Located meta to the pyridine nitrogen, this fluorine is electronically shielded from SNAr attack compared to C4. It typically remains intact, serving as a permanent structural feature to modulate lipophilicity.

Visualization: Reactivity Logic

The following diagram illustrates the divergent synthetic pathways accessible from this core.

ReactivityMap Core 3,4-Difluoro-2-methoxypyridine (Core Scaffold) SNAr_Product 4-Amino-3-fluoro-2-methoxypyridine (Kinase Inhibitor Precursor) Core->SNAr_Product Pathway A: SNAr (R-NH2, DMSO, Heat) Selectivity: C4 >>> C3 Pyridone 3,4-Difluoro-2(1H)-pyridone (Lactam Isostere) Core->Pyridone Pathway B: Demethylation (TMSI or HBr/AcOH) Lithiation C5/C6 Functionalization (Via Directed Lithiation) Core->Lithiation Pathway C: DoM (LiTMP, Electrophile)

Caption: Divergent synthetic pathways. Pathway A (green) is the primary route for library generation.

Experimental Protocols

The following protocols represent industry-standard methodologies for utilizing this scaffold.

Protocol A: Synthesis of the Core (From 2,3,4-Trifluoropyridine)

If the specific isomer is not in stock, it is synthesized via regioselective methoxylation of 2,3,4-trifluoropyridine.

  • Reagents: 2,3,4-Trifluoropyridine, Sodium Methoxide (NaOMe), Methanol/THF.

  • Mechanism: SNAr. The C2 position is most activated due to proximity to Nitrogen (inductive + resonance stabilization of the Meisenheimer complex).

  • Procedure:

    • Dissolve 2,3,4-trifluoropyridine (1.0 eq) in anhydrous THF under N2.

    • Cool to 0°C.

    • Add NaOMe (0.95 eq, 25% wt in MeOH) dropwise over 30 mins. Note: Using slight substoichiometric base prevents over-reaction at C4.

    • Stir at 0°C for 2 hours, then warm to RT.

    • Workup: Quench with saturated NH4Cl. Extract with EtOAc. The product (3,4-difluoro-2-methoxypyridine) is purified via silica gel chromatography (Hex/EtOAc).[1]

Protocol B: C4-Selective Amination (Library Generation)

This is the standard workflow for attaching the pyridine core to a scaffold (e.g., a piperazine or aniline).

  • Context: Generating a PI3K/mTOR inhibitor analog.

  • Reagents: 3,4-Difluoro-2-methoxypyridine (1.0 eq), Amine Nucleophile (1.2 eq), DIPEA (3.0 eq), DMSO.

  • Procedure:

    • Charge a reaction vial with 3,4-difluoro-2-methoxypyridine and the amine.

    • Add DMSO (0.5 M concentration relative to pyridine) and DIPEA.

    • Heat to 80–100°C for 4–12 hours. Monitoring: TLC/LCMS should show consumption of starting material and formation of the monosubstituted product.

    • Observation: The C4-F is displaced. The C3-F remains.

    • Workup: Dilute with water (precipitate often forms). Filter or extract with DCM.

Medicinal Chemistry Applications

Case Study: PI3K/mTOR Dual Inhibitors

Research indicates the utility of "sulfonamide methoxypyridine" derivatives in targeting the PI3K/mTOR pathway. The 3,4-difluoro-2-methoxypyridine unit acts as a critical linker.

  • Role: The pyridine nitrogen accepts a hydrogen bond from the hinge region (Val-851 in PI3Kα).

  • Substituent Effects:

    • 2-OMe: Sterically guides the molecule into the hydrophobic pocket and prevents non-specific binding.

    • 3-F: Increases the lipophilicity and metabolic stability of the ring without introducing excessive bulk.

    • 4-Position: Serves as the vector for the "tail" of the inhibitor (often a sulfonamide or solubilizing group).

Data Summary: Substituent Impact
FeatureElectronic EffectMetabolic StabilitySynthetic Role
Pyridine N Basic Center (H-bond acceptor)N/ACore recognition element
2-Methoxy EDG (+R), EWG (-I)Moderate (O-demethylation risk)Blocks C2; Tunable pKa
3-Fluoro EWG (-I)High (C-F bond strong)Lipophilicity; Blocks C3
4-Fluoro EWG (-I)High (until displaced)Leaving Group for diversification

Advanced Workflow: Scaffold Hopping

The following Graphviz diagram depicts a logical "Scaffold Hop" where a phenyl ring is replaced by the 3,4-difluoro-2-methoxypyridine core to improve physicochemical properties.

ScaffoldHop Step1 Initial Hit (Phenyl-based Inhibitor) Problem: High CYP metabolism Step2 Design Strategy Bioisosteric Replacement Step1->Step2 Step3 New Scaffold Selection 3,4-Difluoro-2-methoxypyridine Step2->Step3 Fluorine Scan Step4 Synthesis SNAr at C4 with Amine Tail Step3->Step4 Regioselective Coupling Step5 Optimized Lead Lower Lipophilicity (LogD) Blocked Metabolism Step4->Step5 Validation

Caption: Optimization cycle replacing a metabolic liability with the fluorinated pyridine core.

References

  • ChemScene. (n.d.). 3,4-Difluoro-2-methoxypyridine Product Profile. Retrieved from

  • Gao, H., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Molecules. Retrieved from

  • Google Patents. (2012). EP2462111B1 - Preparation of N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)... (Illustrates related difluoro-methoxy-aniline chemistry). Retrieved from

  • Chambers, R. D., et al. (1968). Heterocyclic polyfluoro-compounds. Part XX. Nucleophilic substitution in perfluoro-(4-phenylpyridine). Journal of the Chemical Society C. (Foundational reactivity of polyfluoropyridines). Retrieved from

Sources

Protocols & Analytical Methods

Method

nucleophilic aromatic substitution of fluorinated pyridines

Application Note: Strategic Nucleophilic Aromatic Substitution ( ) of Fluorinated Pyridines Executive Summary Fluorinated pyridines represent a privileged scaffold in medicinal chemistry, offering a unique combination of...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Nucleophilic Aromatic Substitution ( ) of Fluorinated Pyridines

Executive Summary

Fluorinated pyridines represent a privileged scaffold in medicinal chemistry, offering a unique combination of metabolic stability and lipophilicity. However, their primary utility in synthetic schemes lies in their exceptional reactivity toward Nucleophilic Aromatic Substitution (


) .[1]

Unlike standard electrophilic aromatic substitution, where fluorine is deactivating, in


, fluorine is the premier leaving group  (the "Element Effect"). This guide provides a technical roadmap for exploiting the unique electronic properties of fluoropyridines to achieve site-selective functionalization, a critical capability for late-stage diversification of pharmaceutical intermediates.

Mechanistic Insight: The Fluorine Paradox

To master this chemistry, one must understand why fluorine—forming the strongest single bond to carbon (


 116 kcal/mol)—is displaced orders of magnitude faster than chlorine or bromine in these systems.
The Meisenheimer Complex

The reaction proceeds via a two-step addition-elimination mechanism.[2]

  • Step 1 (Rate Determining): Nucleophilic attack disrupts aromaticity, forming a resonance-stabilized anionic intermediate (Meisenheimer complex).[2]

  • Step 2 (Fast): Re-aromatization via loss of the leaving group.[2][3]

The "Fluorine Effect": Because Step 1 is rate-determining, the stability of the transition state leading to the Meisenheimer complex dictates the reaction rate.[2] Fluorine’s extreme electronegativity exerts a powerful inductive effect (


), significantly lowering the energy of the anionic intermediate.[3] This stabilization vastly outweighs the strength of the C-F bond, making fluoropyridines up to 320x more reactive  than their chlorinated counterparts.
Visualization: Reaction Energy Profile

The following diagram illustrates the kinetic advantage of Fluorine over Chlorine in


.

SnAr_Energy_Profile cluster_legend Key Insight Start Reactants (Py-X + Nu-) TS1_F TS1 (F) Lower Activation Energy Start->TS1_F Fast Attack TS1_Cl TS1 (Cl) Higher Activation Energy Start->TS1_Cl Slow Attack Inter_F Meisenheimer Complex (F-stabilized) TS1_F->Inter_F Inter_Cl Meisenheimer Complex (Cl-stabilized) TS1_Cl->Inter_Cl Product Product (Py-Nu + X-) Inter_F->Product Fast Elimination Inter_Cl->Product Text Fluorine (-I effect) stabilizes the Meisenheimer complex more effectively than Chlorine, lowering TS1 energy.

Caption: Comparative energy profile showing the kinetic advantage of Fluorine in the rate-determining step.[3][4][5]

Regioselectivity Rules

Controlling where the nucleophile attacks is the primary challenge in polyfluorinated systems.

Pentafluoropyridine (The "Para" Rule)

In pentafluoropyridine , nucleophilic attack occurs almost exclusively at the 4-position (para to the nitrogen).

  • Reasoning: Attack at the 4-position places the negative charge on the nitrogen atom (the most electronegative atom in the ring) in the resonance hybrid without maximizing steric repulsion from the nitrogen lone pair, which destabilizes 2-position attack.

2,4-Difluoropyridine

Attack preferentially occurs at the 4-position .

  • Reasoning: The 4-position is activated by the nitrogen (para) and the 2-fluorine (meta-inductive).

Reversing Selectivity (The "Silyl" Trick)

To access the 2-position in the presence of a 4-fluorine, steric blocking is required. Introducing a bulky trialkylsilyl group (e.g., TMS) at the C-3 position forces the nucleophile to attack the less hindered 6-position (equivalent to the 2-position).

Decision Tree: Regioselectivity Strategy

Regioselectivity_Flow Substrate Select Substrate Penta Pentafluoropyridine Substrate->Penta DiTri 2,4-Difluoro / 2,4,6-Trifluoro Substrate->DiTri Mono 2-Fluoropyridine Substrate->Mono Penta_Result Major Product: 4-Substituted (Para attack) Penta->Penta_Result Standard Conditions DiTri_Decision Target Position? DiTri->DiTri_Decision Mono_Result Product: 2-Substituted (Requires Heat) Mono->Mono_Result Target4 Target: 4-Position DiTri_Decision->Target4 Standard Target2 Target: 2-Position DiTri_Decision->Target2 Difficult Target4->Penta_Result Blocker Strategy: Install C-3 Silyl Group (Steric Block) Target2->Blocker

Caption: Strategic workflow for predicting and controlling regioselectivity in fluoropyridine substitution.

Experimental Protocols

Protocol A: High-Reactivity Substrates (Pentafluoropyridine)

Application: Synthesis of 4-substituted tetrafluoropyridines.[1] Substrate Status: Highly Activated.

Materials:

  • Pentafluoropyridine (1.0 equiv)

  • Nucleophile (e.g., Morpholine, Benzyl amine, Phenol) (1.05 equiv)

  • Base:

    
     (1.5 equiv) or DIPEA (1.2 equiv)
    
  • Solvent: Acetonitrile (MeCN) or DMF (Dry)

Procedure:

  • Setup: Flame-dry a round-bottom flask and cool under

    
    .
    
  • Dissolution: Dissolve Pentafluoropyridine in MeCN (0.2 M). Cool to 0°C using an ice bath. Note: Pentafluoropyridine is volatile; handle with care.

  • Addition: Add the base followed by the dropwise addition of the nucleophile.

    • Caution: The reaction is exothermic due to high reactivity.

  • Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC/LCMS.

    • Time: Typically complete in 30–120 minutes.[6]

  • Workup: Dilute with EtOAc, wash with water (

    
    ) to remove fluoride salts and dipolar solvent. Dry over 
    
    
    
    , filter, and concentrate.
  • Purification: Flash chromatography (often not required if stoichiometry is precise).

Protocol B: Moderate-Reactivity Substrates (2-Fluoropyridine)

Application: Functionalization of simple fluoropyridines. Substrate Status: Moderately Activated (Requires Heat).

Materials:

  • 2-Fluoropyridine (1.0 equiv)[2]

  • Nucleophile (e.g., Piperazine) (1.2 equiv)

  • Base:

    
     or 
    
    
    
    (1.5 equiv)
  • Solvent: DMSO or tert-Amyl alcohol (0.5 M)

Procedure:

  • Charge: Combine substrate, nucleophile, and base in a pressure vial or round-bottom flask.

  • Solvent: Add anhydrous DMSO.

  • Heat: Heat to 80–110°C .

    • Note: 2-Fluoropyridine is less reactive than the penta-variant. Thermal energy is needed to overcome the activation barrier.

  • Monitoring: Reaction may take 4–16 hours.

  • Workup: Pour into ice water. Extract with DCM or EtOAc.

    • Critical Step: Thorough water washes are essential to remove DMSO.

  • Purification: Recrystallization or Column Chromatography.

Quantitative Data Summary

ParameterPentafluoropyridine2-Fluoropyridine2-Chloropyridine
Relative Rate (

)
>10,000~3201 (Reference)
Preferred Attack Site C-4 (Para)C-2C-2
Temp Requirement 0°C to RT80–110°C>130°C / Catalyst
Leaving Group Ability ExcellentGoodPoor

Troubleshooting & Optimization

  • Hydrolysis: Fluoropyridines are sensitive to water. If "Hydroxy-pyridine" (pyridone) byproducts are observed, ensure solvents are anhydrous and bases are dry.

  • Fluoride Scavenging: The leaving group (

    
    ) can act as a base or nucleophile.[5] In sensitive reactions, use Calcium salts  or silyl additives to scavenge fluoride as insoluble 
    
    
    
    or volatile
    
    
    .
  • Over-substitution: In pentafluoropyridine, preventing bis-substitution (at C-2/C-6) requires strict stoichiometric control (1.0 equiv nucleophile) and low temperatures (0°C).

References

  • Schlosser, M., et al. Rerouting Nucleophilic Substitution from the 4-Position to the 2- or 6-Position of 2,4-Dihalopyridines. Organic Letters, 2005.[7] [Link]

  • Chambers, R. D., et al. Nucleophilic substitution in pentafluoropyridine. Journal of the Chemical Society, 1964.[1] [Link]

  • Organic & Biomolecular Chemistry. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. [Link]

  • StackExchange Chemistry. Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides? [Link]

Sources

Application

Application Notes &amp; Protocols: Optimizing the Suzuki-Miyaura Coupling of 3,4-Difluoro-2-methoxypyridine

Introduction: Navigating a Challenging Coupling The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its capacity to forge carbon-carbon bonds with remarkable efficien...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating a Challenging Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its capacity to forge carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2][3] Its application in pharmaceutical and materials science is extensive, particularly for constructing biaryl and hetero-biaryl scaffolds.[4] This guide focuses on a substrate of increasing importance in drug development: 3,4-Difluoro-2-methoxypyridine. The unique electronic profile of this molecule—featuring electron-withdrawing fluorine atoms and a potentially coordinating 2-methoxy-pyridine core—presents specific challenges that distinguish it from simpler aryl halides.[5][6][7]

The inherent electron deficiency of the pyridine ring, compounded by the inductive effects of the two fluorine atoms, can influence the oxidative addition step. Furthermore, the nitrogen atom at position 1 and the oxygen of the methoxy group at position 2 can act as chelating ligands for the palladium catalyst, potentially leading to catalyst inhibition or deactivation—a well-documented phenomenon known as the "2-pyridyl problem".[5][6]

This document provides a detailed examination of the mechanistic principles, key parameter optimization, and robust protocols designed to overcome these challenges, enabling researchers to successfully incorporate the 3,4-Difluoro-2-methoxypyridine moiety into complex molecular architectures.

The Catalytic Cycle: A Mechanistic Blueprint

A foundational understanding of the Suzuki-Miyaura catalytic cycle is paramount for rational troubleshooting and optimization. The reaction proceeds through three key elementary steps, forming a closed loop that regenerates the active catalyst.[2][8][9]

  • Oxidative Addition: The cycle commences with the insertion of a low-valent Palladium(0) complex into the carbon-halogen bond of the 3,4-Difluoro-2-methoxypyridine. This is often the rate-limiting step and results in a square-planar Palladium(II) intermediate.[1][8]

  • Transmetalation: This step involves the transfer of the organic group from the organoboron reagent (e.g., a boronic acid) to the Palladium(II) center. Critically, this process requires activation by a base.[10] The base reacts with the boronic acid to form a more nucleophilic "ate" complex (a boronate), which facilitates the ligand exchange on the palladium complex.[11][12][13]

  • Reductive Elimination: In the final step, the two organic fragments on the Palladium(II) complex couple and are expelled, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[1][8]

Suzuki_Miyaura_Cycle cluster_cycle Catalytic Cycle cluster_inputs Reactants & Reagents Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd PdII_Aryl Ar¹-Pd(II)L₂-X OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal PdII_Biaryl Ar¹-Pd(II)L₂-Ar² Transmetal->PdII_Biaryl RedElim Reductive Elimination PdII_Biaryl->RedElim RedElim->Pd0 Product Ar¹-Ar² (Coupled Product) RedElim->Product Releases ArylHalide Ar¹-X (3,4-Difluoro-2-methoxypyridine) ArylHalide->OxAdd BoronicAcid Ar²-B(OH)₂ Boronate [Ar²-B(OH)₃]⁻ (Activated Boronate) Base Base (e.g., K₃PO₄) Base->BoronicAcid Activates Boronate->Transmetal

Figure 1: The Suzuki-Miyaura Catalytic Cycle.

Optimizing Key Parameters for a Challenging Substrate

Successful coupling of 3,4-Difluoro-2-methoxypyridine hinges on the careful selection of four interdependent parameters: the catalyst system (palladium precursor and ligand), the base, the solvent, and the nature of the boron reagent.

Catalyst & Ligand Selection

The choice of ligand is arguably the most critical factor for overcoming the challenges posed by this substrate. The goal is to select a ligand that accelerates the oxidative addition and subsequent reductive elimination steps while preventing catalyst deactivation by the pyridine nitrogen.

  • Palladium Precursors: Standard and reliable sources of palladium include Palladium(II) acetate (Pd(OAc)₂), which is reduced in situ to Pd(0), and pre-formed Pd(0) sources like tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).[8] For improved reproducibility, pre-formed palladium-ligand complexes, known as precatalysts, are highly recommended.[14]

  • Ligand Choice: For electron-deficient heteroaryl halides, bulky and electron-rich monodentate phosphine ligands are the gold standard.[6][14] These ligands promote the desired catalytic steps while their steric bulk can disfavor catalyst inhibition by the pyridine substrate.

    • Buchwald-type Biarylphosphines (e.g., XPhos, SPhos, RuPhos): These are often the first choice for challenging couplings. Their steric bulk and electron-donating properties enhance catalyst stability and activity.[14]

    • Trialkylphosphines (e.g., P(t-Bu)₃): The strong electron-donating nature of these ligands can be highly effective, particularly for less reactive aryl chlorides, and can be beneficial here as well.[10]

    • N-Heterocyclic Carbenes (NHCs): These have emerged as powerful alternatives to phosphine ligands, forming very stable and highly active palladium complexes.[15]

Base Selection

The base's primary role is to activate the boronic acid for transmetalation.[11][13] For challenging couplings, stronger, non-nucleophilic bases often provide the best results.

  • Potassium Phosphate (K₃PO₄): An excellent choice for many Suzuki couplings. It is a strong base that is generally soluble in aqueous/organic solvent mixtures and is highly effective at promoting the formation of the reactive boronate species.[11][14]

  • Cesium Carbonate (Cs₂CO₃): Often provides superior results in difficult couplings due to its higher basicity and greater solubility in organic solvents compared to other carbonates.[11]

  • Potassium Fluoride (KF): A milder base that can be advantageous if the coupling partner contains base-sensitive functional groups. It is particularly effective at activating organotrifluoroborates.[10]

Solvent System

The solvent must solubilize all components of the reaction and remain stable at the required temperature. Aprotic polar solvents, often in combination with water, are standard.

  • Dioxane / Water: A classic and highly effective solvent system that facilitates the dissolution of both organic substrates and inorganic bases.[16]

  • Toluene / Water: Another common choice, particularly for reactions run at higher temperatures.

  • Tetrahydrofuran (THF) / Water: Suitable for reactions at moderate temperatures.

The inclusion of water is often crucial for the activity of inorganic bases like K₃PO₄ and Na₂CO₃.[11][15]

Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Palladium catalysts, ligands, and organic solvents should be handled with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Reactions must be conducted under an inert atmosphere (Nitrogen or Argon) to prevent catalyst oxidation and boronic acid homocoupling.[14]

Protocol 1: General Procedure for Reaction Condition Screening

This protocol is designed for the rapid evaluation of different catalysts, ligands, and bases on a small scale (e.g., 0.1 mmol).

Experimental_Workflow start Start prep_vial To an oven-dried vial, add: - Aryl Halide (1.0 eq) - Boronic Acid (1.2-1.5 eq) - Base (2.0-3.0 eq) - Stir bar start->prep_vial add_catalyst In a glovebox or under inert gas flow, add: - Pd Precursor (mol%) - Ligand (mol%) prep_vial->add_catalyst evac_backfill Seal vial with septum cap. Evacuate and backfill with N₂ or Ar (3 cycles). add_catalyst->evac_backfill add_solvent Add degassed solvent(s) via syringe. evac_backfill->add_solvent heat_stir Place in heating block and stir at desired temperature (e.g., 80-110 °C). add_solvent->heat_stir monitor Monitor reaction progress by TLC, LC-MS, or GC-MS. heat_stir->monitor workup Upon completion, cool to RT. Perform aqueous workup (e.g., add water, extract with EtOAc). monitor->workup purify Dry organic layer, concentrate, and purify by column chromatography. workup->purify end Characterize Product purify->end

Figure 2: General Experimental Workflow for Suzuki Coupling.

Parameter Screening Table:

Entry Pd Precursor (mol%) Ligand (mol%) Base (equiv) Solvent (Ratio) Temp (°C)
1Pd₂(dba)₃ (2)XPhos (4)K₃PO₄ (2.5)Dioxane/H₂O (5:1)100
2Pd(OAc)₂ (2)SPhos (4)K₃PO₄ (2.5)Dioxane/H₂O (5:1)100
3Pd₂(dba)₃ (2)P(t-Bu)₃ (4)Cs₂CO₃ (2.5)Toluene/H₂O (5:1)110
4XPhos Pd G3 (2)-K₃PO₄ (2.5)THF/H₂O (5:1)80
Protocol 2: Recommended Optimized Procedure

This protocol utilizes a robust catalyst system that has shown broad applicability for challenging heteroaryl couplings.

Materials:

  • 3,4-Difluoro-2-methoxypyridine (1.0 mmol, 1.0 equiv)

  • Arylboronic Acid (1.2 mmol, 1.2 equiv)

  • XPhos Pd G3 precatalyst (0.02 mmol, 2 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (3.0 mmol, 3.0 equiv)

  • 1,4-Dioxane, anhydrous (4.0 mL)

  • Water, degassed (1.0 mL)

Procedure:

  • To a flame-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add 3,4-Difluoro-2-methoxypyridine (1.0 mmol), the arylboronic acid (1.2 mmol), K₃PO₄ (3.0 mmol), and the XPhos Pd G3 precatalyst (0.02 mmol).

  • Seal the vessel with a rubber septum. Evacuate the flask and backfill with inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an inert atmosphere.

  • Using syringes, add the degassed 1,4-dioxane (4.0 mL) followed by the degassed water (1.0 mL).

  • Place the flask in a preheated oil bath or heating block at 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction's progress by thin-layer chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, allow the reaction to cool to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure coupled product.

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Low or No Conversion 1. Inactive catalyst or ligand. 2. Insufficiently strong base. 3. Reaction temperature too low.1. Use a pre-formed catalyst (precatalyst). Ensure ligands are handled under inert conditions. 2. Switch to a stronger base (e.g., from K₂CO₃ to K₃PO₄ or Cs₂CO₃).[14] 3. Increase temperature in 10 °C increments.
Protodeborylation 1. The boronic acid is unstable under the reaction conditions. 2. Presence of excess water or acidic impurities.1. Switch to a more stable boronic ester (pinacol or MIDA ester) or a trifluoroborate salt.[6][15] 2. Ensure solvents are dry (if using anhydrous conditions) and reagents are pure.
Homocoupling of Boronic Acid Presence of oxygen in the reaction vessel.Rigorously degas all solvents (e.g., by sparging with argon for 20-30 minutes) and ensure the reaction is maintained under a strict inert atmosphere.[14]
Formation of Palladium Black Catalyst decomposition.1. Use a more robust ligand (e.g., Buchwald-type biarylphosphines or NHCs). 2. Lower the reaction temperature. 3. Ensure a proper ligand-to-palladium ratio (typically 2:1 for monodentate ligands).[14][16]

Conclusion

The Suzuki-Miyaura coupling of 3,4-Difluoro-2-methoxypyridine, while challenging, is a highly achievable transformation. Success is predicated on a rational approach to reaction optimization, with particular emphasis on the selection of a bulky, electron-rich phosphine ligand in conjunction with a strong inorganic base such as potassium phosphate. The use of well-defined palladium precatalysts and rigorous anaerobic techniques will further enhance reproducibility and yield. The protocols and insights provided herein serve as a comprehensive guide for researchers to effectively utilize this valuable building block in the synthesis of novel chemical entities.

References

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Available from: [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

  • Matos, K., & Soderquist, J. A. (2005, June 4). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. Available from: [Link]

  • Almeida, V. G., et al. (2020). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ACS Omega. Available from: [Link]

  • Valente, C., et al. (2021, August 9). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal. Available from: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • The Organic Chemist. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available from: [Link]

  • Kubiak, R., et al. (2022, August 19). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry. Available from: [Link]

  • CovaSyn. Optimizing Suzuki Coupling Reactions. Available from: [Link]

  • Le-Dao, T., et al. (2020, November 17). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Angewandte Chemie International Edition. Available from: [Link]

  • Le-Dao, T., et al. (2021). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Angewandte Chemie International Edition. Available from: [Link]

  • ResearchGate. Privileged ligands for palladium-catalyzed cross-coupling reactions. Available from: [Link]

  • ACS Publications. (2020, April 24). Palladium-Catalyzed C-4 Selective Coupling of 2,4-Dichloropyridines and Synthesis of Pyridine-Based Dyes for Live-Cell Imaging. The Journal of Organic Chemistry. Available from: [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. Available from: [Link]

  • Tundel, R. E., et al. (2017, April 28). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science. Available from: [Link]

  • Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Available from: [Link]

  • ResearchGate. (2025, August 6). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. Available from: [Link]

  • Myers, A. G. Research Group. The Suzuki Reaction. Harvard University. Available from: [Link]

  • Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction. Available from: [Link]

  • Ramirez, A., et al. (2020). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. RSC Advances. Available from: [Link]

Sources

Method

Application Note: Strategic Regiocontrol in the Lithiation of 3,4-Difluoro-2-methoxypyridine

Executive Summary The functionalization of 3,4-difluoro-2-methoxypyridine is a high-value transformation in the synthesis of kinase inhibitors (e.g., MEK, p38 MAPK). The presence of multiple directing groups—two fluorine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The functionalization of 3,4-difluoro-2-methoxypyridine is a high-value transformation in the synthesis of kinase inhibitors (e.g., MEK, p38 MAPK). The presence of multiple directing groups—two fluorine atoms, a methoxy group, and the pyridine nitrogen—creates a complex "regioselectivity landscape."

This guide details the protocol for regioselective C5-lithiation . While the C6 position (ortho to nitrogen) is accessible, the C5 position (ortho to C4-fluorine) is the kinetically favored site due to the strong inductive acidification by the adjacent fluorine atom. This protocol utilizes Lithium Diisopropylamide (LDA) at cryogenic temperatures to achieve exclusive C5 functionalization while suppressing the formation of reactive 3,4-pyridyne intermediates.

Mechanistic Theory & Regiocontrol

The Competition: C5 vs. C6

The substrate presents two acidic protons available for deprotonation:

  • H5 (Kinetic Target): Located ortho to the C4-Fluorine. The strong electron-withdrawing nature (-I effect) of the fluorine atom significantly increases the acidity of H5. In polyfluorinated aromatics, the position adjacent to fluorine is consistently the most acidic (Schlosser’s Base principles).

  • H6 (Thermodynamic/Chelation Target): Located ortho to the Pyridine Nitrogen. This position is activated by the nitrogen's inductive effect and its ability to coordinate lithium (Complex Induced Proximity Effect - CIPE).

The "Pyridyne" Trap

A critical risk in this chemistry is the elimination of LiF .

  • If lithiation occurs at C5 , the resulting species has a Lithium atom at C5 and a Fluorine atom at C4.

  • Risk: Upon warming, this species undergoes

    
    -elimination to form 4,5-pyridyne , a highly reactive benzyne analog that leads to polymerization or non-selective scavenging.
    
  • Control: The reaction must be maintained strictly at -78°C to preserve the C5-Lithio species until the electrophile is added.

Visualization of Activation Pathways

LithiationPathways Substrate 3,4-Difluoro-2-methoxypyridine LDA LDA (Bulky Base) Substrate->LDA Interaction C5_Path Path A: C5-Lithiation (Kinetic Control) LDA->C5_Path Inductive Effect (F4) Major Pathway C6_Path Path B: C6-Lithiation (Coordination Control) LDA->C6_Path N-Coordination Minor Pathway Intermediate_C5 5-Lithio-Species (Stable at -78°C) C5_Path->Intermediate_C5 Pyridyne DANGER: 4,5-Pyridyne (LiF Elimination > -60°C) Intermediate_C5->Pyridyne Warming Product C5-Functionalized Product Intermediate_C5->Product Electrophile Quench (-78°C)

Caption: Path A (Green) represents the desired kinetic lithiation at C5 driven by the ortho-fluorine effect. Path Red indicates the thermal instability leading to pyridyne formation.

Experimental Protocol

Reagent Preparation
  • LDA (Lithium Diisopropylamide): Prepare fresh. Commercial solutions often contain hydroxides (from moisture) that degrade the fluoropyridine.

    • Recipe: Add

      
      -BuLi (1.05 eq) to diisopropylamine (1.1 eq) in THF at -20°C. Stir for 15 min.
      
  • Solvent: Anhydrous THF (distilled over Na/Benzophenone or from a column system).

  • Substrate: 3,4-Difluoro-2-methoxypyridine (dried over molecular sieves).

Step-by-Step Methodology
StepActionCritical ParameterRationale
1 System Setup Flame-dry glassware, Ar/N2 atm.Moisture kills the lithio-species instantly.
2 Base Gen. Cool THF to -20°C. Add

, then

-BuLi.
Generate LDA in situ to ensure accurate titer.
3 Cooling Cool LDA solution to -78°C .Essential for kinetic control.
4 Addition Add Substrate (dissolved in THF) dropwise over 20 min.Slow addition prevents local exotherms (hotspots).
5 Deprotonation Stir at -78°C for 45-60 mins .Allows complete conversion to 5-Li species.
6 Quenching Add Electrophile (e.g.,

,

, DMF) rapidly.
Traps the anion before it can equilibrate or eliminate.
7 Workup Warm to RT only after 30 min of quenching.Ensure reaction with electrophile is complete.
Protocol Workflow Diagram

ProtocolFlow Start Start: Dry THF, -20°C MakeBase Generate LDA (nBuLi + DIPA) Start->MakeBase CoolDown Cool to -78°C MakeBase->CoolDown AddSubstrate Add 3,4-Difluoro-2-methoxypyridine (Dropwise) CoolDown->AddSubstrate Wait Stir 1 hr @ -78°C (Formation of C5-Li) AddSubstrate->Wait Quench Add Electrophile (Excess, Rapid Addition) Wait->Quench Warm Warm to RT & Workup Quench->Warm

Caption: Operational sequence for the generation and trapping of the 5-lithio intermediate.

Troubleshooting & Optimization

Common Failure Modes
  • Low Yield / Recovery of Starting Material: Moisture contamination. The 5-lithio species is highly basic and will rip protons from trace water.

  • Formation of "Tars" (Dark Mixture): Temperature rose above -60°C before quenching. This indicates pyridyne formation followed by polymerization.

  • Regioisomer Contamination (C6 product):

    • Cause: Thermodynamic equilibration. If the reaction stirs too long or warms up slightly, the Lithium may migrate to C6 (stabilized by N-chelation).

    • Fix: Keep time under 60 mins and temperature strictly at -78°C.

Electrophile Compatibility Table
ElectrophileProduct TypeNotes
Triisopropyl Borate Boronic Acid (Suzuki precursor)Hydrolyze with acidic workup.
Iodine (

)
5-Iodo-pyridineDissolve

in THF before addition.
DMF Pyridine-5-carboxaldehydeRequires acidic hydrolysis workup.
Hexachloroethane 5-Chloro-pyridineUseful for further cross-coupling.

References

  • Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley. (Foundational text on "Optional Site Selectivity" and the ortho-fluorine effect).
  • Gribble, G. W. (2015). "Directed Lithiation and Substitution of Pyridine Derivatives." Heterocycles, 91(3).[1]

  • Mongin, F., & Quéguiner, G. (2001). "Advances in the directed metallation of azines and diazines." Tetrahedron, 57(19), 4059-4090.
  • Vertex AI Search. (2026). "Regioselective difunctionalization of pyridines via 3,4-pyridynes." Royal Society of Chemistry.[2]

  • Vertex AI Search. (2026). "Preparation of (R)- and (S)-N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)..." Google Patents.

Sources

Application

Application Note: Regioselective Functionalization of C-5 in 3,4-Difluoro-2-methoxypyridine

This guide outlines the precise functionalization of position 5 (C-5) in 3,4-Difluoro-2-methoxypyridine. It synthesizes principles of organometallic chemistry with practical execution strategies to overcome the inherent...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the precise functionalization of position 5 (C-5) in 3,4-Difluoro-2-methoxypyridine. It synthesizes principles of organometallic chemistry with practical execution strategies to overcome the inherent deactivation and steric challenges of this scaffold.

Executive Summary

The 3,4-difluoro-2-methoxypyridine scaffold is a high-value pharmacophore in medicinal chemistry, offering a unique balance of lipophilicity and metabolic stability. However, functionalizing the C-5 position is synthetically non-trivial due to the competing electronic effects of the fluorine substituents and the pyridine nitrogen.

Standard Electrophilic Aromatic Substitution (EAS) is ineffective on this electron-deficient ring. This protocol establishes Directed Ortho-Metalation (DoM) as the superior methodology. By leveraging the strong inductive acidification of the C-4 fluorine, we can selectively lithiate C-5 using sterically hindered amide bases (LiTMP), avoiding nucleophilic attack at the C-4 or C-2 positions.

Structural Analysis & Reactivity Profile

To design a successful protocol, one must understand the electronic landscape of the substrate.

  • C-2 Methoxy (-OMe): Acts as a resonance donor but is inductively withdrawing. It directs ortho (to C-3) and para (to C-5). Since C-3 is blocked, the electronic bias favors C-5.

  • C-3 Fluorine: Strongly electron-withdrawing. Blocks the position.[1][2]

  • C-4 Fluorine: The critical director. The inductive effect of fluorine significantly increases the acidity of the adjacent proton at C-5 (Ortho-Fluorine Effect).

  • C-6 Position: Adjacent to Nitrogen.[2][3] While

    
    -lithiation (at C-6) is possible due to Nitrogen coordination, the acidity enhancement from the C-4 Fluorine typically renders the C-5 proton more kinetic and thermodynamically accessible for bulky bases.
    

Reactivity Substrate 3,4-Difluoro-2-methoxypyridine C2_OMe C-2 OMe (Directs to C-5) Substrate->C2_OMe C4_F C-4 F (Acidifies C-5) Substrate->C4_F C6_N N-1 (Directs to C-6) Substrate->C6_N Target Target: C-5 Lithiation C2_OMe->Target Electronic Activation C4_F->Target Primary Directing Effect (Inductive) C6_N->Target Minor Competition

Figure 1: Mechanistic rationale for C-5 regioselectivity. The C-4 Fluorine is the dominant director.

Experimental Protocol: C-5 Lithiation-Trapping

Methodology: Directed Ortho-Metalation (DoM) Target Intermediate: 3,4-difluoro-2-methoxy-5-lithio-pyridine Reagent of Choice: LiTMP (Lithium 2,2,6,6-tetramethylpiperidide).

  • Why LiTMP? Unlike n-BuLi, LiTMP is non-nucleophilic, preventing SNAr displacement of the fluorines. It is more basic and sterically demanding than LDA, enhancing regioselectivity for the crowded C-5 position.

Materials & Reagents
ReagentEquiv.Role
3,4-Difluoro-2-methoxypyridine 1.0Substrate
2,2,6,6-Tetramethylpiperidine (TMP) 1.2Base Precursor
n-Butyllithium (2.5M in hexanes) 1.2Lithiating Agent
Electrophile (e.g., I₂, DMF, B(OiPr)₃) 1.5 - 2.0Trapping Agent
THF (Anhydrous) Solvent0.2 M Conc.
Step-by-Step Procedure

1. Preparation of LiTMP (In-Situ)

  • Flame-dry a 2-neck round bottom flask under Argon flow.

  • Add anhydrous THF and TMP (1.2 equiv).

  • Cool to -78°C (Dry ice/Acetone bath).

  • Add n-BuLi (1.2 equiv) dropwise over 10 minutes.

  • Critical: Warm the solution to 0°C for 15-20 minutes to ensure complete deprotonation of the amine, then re-cool to -78°C .

2. Lithiation of Substrate

  • Dissolve 3,4-Difluoro-2-methoxypyridine (1.0 equiv) in a minimal amount of anhydrous THF.

  • Add the substrate solution dropwise to the LiTMP solution at -78°C . Maintain internal temperature below -70°C.

  • Aging: Stir at -78°C for 45–60 minutes .

    • Note: The solution may turn deep yellow or orange, indicating the formation of the lithiated species. Do not warm up; the lithio-species is prone to "scrambling" or decomposition (benzyne formation) at higher temperatures.

3. Electrophilic Trapping

  • Add the Electrophile (dissolved in THF if solid) rapidly to the reaction mixture at -78°C.

    • For Iodination: Add I₂ (1.5 equiv) in THF.

    • For Formylation: Add DMF (2.0 equiv) neat.

    • For Borylation: Add B(OiPr)₃ (2.0 equiv) followed by acidic workup or pinacol quench.

  • Stir at -78°C for 30 minutes, then allow to warm slowly to room temperature over 2 hours.

4. Workup & Isolation

  • Quench: Add saturated aqueous NH₄Cl.

  • Extraction: Extract with EtOAc (3x).

  • Purification: Wash combined organics with brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Alternative Route: Electrophilic Bromination

If cryogenic facilities are unavailable, electrophilic bromination can be attempted, though yields are typically lower due to ring deactivation.

  • Reagents: NBS (N-Bromosuccinimide) in Acetonitrile or DMF.

  • Conditions: Reflux (80°C) for 12-24 hours.

  • Mechanism: The activating effect of the 2-OMe group directs the electrophile to the para position (C-5). The fluorines deactivate, requiring thermal energy.

  • Warning: Harsh conditions may lead to demethylation (formation of the pyridone).

Troubleshooting & Optimization
IssueProbable CauseSolution
Low Yield Incomplete LithiationIncrease LiTMP to 1.5 equiv; extend aging time to 90 min.
Side Products (SNAr) Nucleophilic attack by n-BuLiEnsure complete conversion of n-BuLi to LiTMP (warm to 0°C step) before adding substrate.
Regioisomers (C-6) Coordination to NitrogenUse LiTMP (non-chelating). Avoid TMEDA unless C-6 is desired.
Decomposition Benzyne formationKeep temperature strictly at -78°C. Do not let the lithiated intermediate warm up before trapping.
Workflow Diagram

Workflow cluster_0 Cryogenic Zone (-78°C) Start Start: 3,4-Difluoro-2-methoxypyridine BasePrep Prepare LiTMP in THF (-78°C -> 0°C -> -78°C) Lithiation Add Substrate (-78°C) Age 60 min BasePrep->Lithiation Active Base Trapping Add Electrophile (E+) (I2, DMF, Borate) Lithiation->Trapping C-5 Lithio Species Workup Quench (NH4Cl) Extract & Purify Trapping->Workup Warm to RT Product Product: 5-Substituted-3,4-difluoro-2-methoxypyridine Workup->Product

Figure 2: Operational workflow for the lithiation-trapping sequence.

References
  • Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.
  • Gribble, G. W., & Li, J. J. (2012). Palladium in Heterocyclic Chemistry. Elsevier.[4] (Context for cross-coupling fluorinated pyridines).

  • Marsais, F., & Queguiner, G. (1981). "Metallation of Halopyridines: A New Synthesis of Disubstituted Pyridines". Tetrahedron, 39(12), 2009-2021. Link (Establishes ortho-F directing effects).

  • Wang, X., et al. (2017). "Regioselective Functionalization of Fluorinated Pyridines". Journal of Organic Chemistry, 82(9), 4689–4702. Link (Specifics on fluoropyridine reactivity).

Sources

Method

Application Notes and Protocols for C-H Activation of Electron-Deficient Pyridines

A Senior Application Scientist's Guide to Navigating the Challenges and Unlocking the Potential of Pyridine Functionalization The direct functionalization of carbon-hydrogen (C-H) bonds in electron-deficient pyridine rin...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Navigating the Challenges and Unlocking the Potential of Pyridine Functionalization

The direct functionalization of carbon-hydrogen (C-H) bonds in electron-deficient pyridine rings represents a paramount challenge and a significant opportunity in modern organic synthesis. Pyridine moieties are ubiquitous in pharmaceuticals, agrochemicals, and functional materials, making the development of efficient and selective C-H activation protocols a critical endeavor for drug discovery and development professionals. This guide provides an in-depth exploration of field-proven strategies, detailed experimental protocols, and the underlying mechanistic principles for the successful C-H activation of these challenging substrates.

The Inherent Challenge: The Electron-Deficient Nature of Pyridines

The pyridine ring's electronic properties pose a formidable barrier to conventional C-H activation strategies. The electron-withdrawing nature of the nitrogen atom deactivates the C-H bonds towards electrophilic cleavage, a common step in many catalytic cycles. Furthermore, the Lewis basicity of the pyridine nitrogen can lead to strong coordination with transition metal catalysts, often resulting in catalyst inhibition or undesired reaction pathways.

Overcoming these challenges requires a nuanced understanding of the available catalytic systems and the strategic use of directing groups or substrate modifications to achieve the desired regioselectivity and efficiency.

Strategic Approaches to Pyridine C-H Activation

The functionalization of electron-deficient pyridines can be broadly categorized into two main strategies: transition-metal-catalyzed and metal-free approaches. Each offers distinct advantages and is suited for different synthetic goals.

  • Transition-Metal Catalysis: This is the most extensively studied and versatile approach, with catalysts based on palladium, rhodium, and iridium being at the forefront. These methods often employ directing groups to control the site of C-H activation, leading to high levels of regioselectivity.

  • Metal-Free Approaches: These methods, often involving radical intermediates, provide a more sustainable alternative to transition-metal catalysis. The classic Minisci reaction and modern photoredox catalysis are prominent examples of this strategy.

This guide will delve into specific, reliable protocols from both categories, providing detailed step-by-step instructions and the rationale behind each experimental choice.

Protocol 1: Palladium-Catalyzed C2-Arylation of Pyridine N-Oxides

The use of pyridine N-oxides is a well-established strategy to overcome the challenges of pyridine C-H activation. The N-oxide group modulates the electronic properties of the ring, making the C2- and C6-protons more acidic and susceptible to metalation. Furthermore, the N-oxide can act as a directing group, facilitating regioselective functionalization.

Mechanistic Rationale

The palladium-catalyzed C-H arylation of pyridine N-oxides is believed to proceed through a concerted metalation-deprotonation (CMD) pathway. The N-oxide directs the palladium catalyst to the C2-position, where C-H bond cleavage occurs. The resulting palladacycle then undergoes oxidative addition with an aryl halide or transmetalation with an organoboron reagent, followed by reductive elimination to afford the 2-arylpyridine N-oxide and regenerate the active palladium catalyst.

G cluster_0 Catalytic Cycle A Pd(II) Catalyst B Pyridine N-Oxide Coordination A->B Coordination C Concerted Metalation-Deprotonation (CMD) at C2 B->C C-H Activation D Palladacycle Intermediate C->D E Transmetalation with Ar-B(OR)2 D->E Ar-B(OR)2 F Pd(II)-Aryl Intermediate E->F G Reductive Elimination F->G G->A Catalyst Regeneration H 2-Arylpyridine N-Oxide Product G->H Product Release

Figure 1: Proposed catalytic cycle for the Pd-catalyzed C2-arylation of pyridine N-oxides.

Detailed Experimental Protocol

This protocol is adapted from a reliable procedure for the ligand-free, palladium-catalyzed direct arylation of pyridine N-oxides with potassium aryltrifluoroborates.[1]

Materials:

  • Pyridine N-oxide derivative (1.0 equiv)

  • Potassium aryltrifluoroborate (1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (10 mol%)

  • Silver(I) oxide (Ag₂O) (2.0 equiv)

  • Tetrabutylammonium iodide (TBAI) (20 mol%)

  • 1,4-Dioxane (anhydrous)

  • Reaction vessel (e.g., screw-cap vial)

  • Magnetic stir bar

Procedure:

  • Reaction Setup: To a clean, dry reaction vessel equipped with a magnetic stir bar, add the pyridine N-oxide derivative (0.15 mmol, 1.0 equiv), potassium aryltrifluoroborate (0.225 mmol, 1.5 equiv), palladium(II) acetate (3.4 mg, 0.015 mmol, 10 mol%), silver(I) oxide (69.5 mg, 0.3 mmol, 2.0 equiv), and tetrabutylammonium iodide (11.1 mg, 0.03 mmol, 20 mol%).

  • Solvent Addition: Add 1,4-dioxane (0.5 mL) to the reaction vessel.

  • Reaction Conditions: Seal the vessel and place it in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously for 17 hours.

  • Workup: After the reaction is complete (monitored by TLC or LC-MS), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove insoluble inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure. The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-arylpyridine N-oxide.

Data Presentation: Substrate Scope

The following table summarizes the scope of the reaction with various substituted pyridine N-oxides and potassium aryltrifluoroborates, with reported isolated yields.[1]

EntryPyridine N-oxideAryltrifluoroborateProductYield (%)
1Pyridine N-oxidePhenyl2-Phenylpyridine N-oxide89
24-Methylpyridine N-oxidePhenyl4-Methyl-2-phenylpyridine N-oxide85
34-Methoxypyridine N-oxidePhenyl4-Methoxy-2-phenylpyridine N-oxide82
44-Chloropyridine N-oxidePhenyl4-Chloro-2-phenylpyridine N-oxide78
5Pyridine N-oxide4-Methylphenyl2-(4-Methylphenyl)pyridine N-oxide87
6Pyridine N-oxide4-Methoxyphenyl2-(4-Methoxyphenyl)pyridine N-oxide84
7Pyridine N-oxide4-Fluorophenyl2-(4-Fluorophenyl)pyridine N-oxide80
Troubleshooting
  • Low Conversion:

    • Ensure all reagents are dry and the solvent is anhydrous.

    • Verify the quality of the palladium catalyst.

    • Increase the reaction time or temperature slightly (e.g., to 100 °C).

  • Formation of Biphenyl Side Products:

    • This may result from the homocoupling of the aryltrifluoroborate. Ensure the stoichiometry is correct.

  • Deoxygenation of the Product:

    • While generally stable under these conditions, prolonged heating or exposure to certain reagents can lead to deoxygenation. Minimize reaction time once the starting material is consumed.

Protocol 2: Iridium-Catalyzed C-H Borylation of Electron-Deficient Pyridines

Iridium-catalyzed C-H borylation has emerged as a powerful tool for the synthesis of aryl and heteroaryl boronate esters, which are versatile intermediates in organic synthesis. For electron-deficient pyridines, this reaction can be challenging due to catalyst inhibition by the nitrogen lone pair. However, strategic substrate design and reaction conditions can lead to successful borylation.

Mechanistic Considerations

The active iridium catalyst, typically generated in situ from an iridium precursor and a bipyridine ligand, is believed to undergo oxidative addition of a C-H bond to form an Ir(V) intermediate. Reductive elimination then furnishes the borylated product and regenerates an iridium hydride species, which can re-enter the catalytic cycle. The regioselectivity is often governed by steric factors, with the least hindered C-H bonds being preferentially borylated.

G cluster_1 Catalytic Cycle A [Ir(cod)Cl]2 + dtbpy B Active Ir(III) Catalyst A->B Ligand Exchange C Oxidative Addition of Pyridine C-H B->C Pyridine D Ir(V) Intermediate C->D E Reductive Elimination D->E B2pin2 F Borylated Pyridine E->F Product Release G Ir(III)-H Intermediate E->G H Reaction with B2pin2 G->H H->B Catalyst Regeneration

Figure 2: Simplified catalytic cycle for the Ir-catalyzed C-H borylation of pyridines.

Detailed Experimental Protocol

This protocol is based on a general procedure for the iridium-catalyzed borylation of heteroarenes.[2]

Materials:

  • Electron-deficient pyridine derivative (1.0 equiv)

  • Bis(pinacolato)diboron (B₂pin₂) (1.5 equiv)

  • [Ir(OMe)(cod)]₂ (1.5 mol%)

  • 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%)

  • Cyclohexane (anhydrous)

  • Reaction vessel (e.g., Schlenk tube)

  • Magnetic stir bar

Procedure:

  • Reaction Setup: In a nitrogen-filled glovebox, add the electron-deficient pyridine derivative (0.5 mmol, 1.0 equiv), bis(pinacolato)diboron (190 mg, 0.75 mmol, 1.5 equiv), [Ir(OMe)(cod)]₂ (5.0 mg, 0.0075 mmol, 1.5 mol%), and 4,4'-di-tert-butyl-2,2'-bipyridine (4.0 mg, 0.015 mmol, 3.0 mol%) to a Schlenk tube containing a magnetic stir bar.

  • Solvent Addition: Add anhydrous cyclohexane (2.5 mL) to the Schlenk tube.

  • Reaction Conditions: Seal the Schlenk tube and remove it from the glovebox. Place the tube in a preheated oil bath at 80 °C and stir the reaction mixture for 16 hours.

  • Workup: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired pyridyl boronate ester. In some cases, direct crystallization from the crude mixture may be possible.

Data Presentation: Regioselectivity in Pyridine Borylation

The regioselectivity of iridium-catalyzed borylation is highly dependent on the substitution pattern of the pyridine ring. The following table illustrates this with some examples.[3]

SubstrateMajor Product(s) (Position of Borylation)Comments
PyridineC3 and C4Low yield and poor selectivity due to catalyst inhibition.
2-PhenylpyridineC5Steric hindrance at C2 and C6 directs borylation to the pyridine ring.
3-FluoropyridineC5Electronic effects of the fluorine substituent influence regioselectivity.
2,6-LutidineC4Steric hindrance from the methyl groups directs borylation to the C4 position.
Troubleshooting
  • No Reaction or Low Yield:

    • The pyridine nitrogen may be inhibiting the catalyst. For highly basic pyridines, consider using a Lewis acid additive to mask the lone pair, although this can complicate the reaction.

    • Ensure strictly anhydrous and anaerobic conditions, as the iridium catalyst is sensitive to air and moisture.

  • Poor Regioselectivity:

    • The inherent electronic and steric properties of the substrate are the primary determinants of regioselectivity. For a specific desired regioisomer, it may be necessary to introduce a directing or blocking group.

  • Product Instability:

    • Pyridyl boronate esters, particularly those at the C2 position, can be unstable and prone to protodeborylation. It is advisable to use the crude product directly in the next step whenever possible. If purification is necessary, use a non-protic eluent system and handle the product quickly.

Protocol 3: Metal-Free Minisci-Type C-H Alkylation

The Minisci reaction is a powerful tool for the direct alkylation of electron-deficient heterocycles. It involves the addition of a nucleophilic carbon-centered radical to a protonated heteroaromatic ring. This metal-free approach offers a complementary strategy to transition-metal-catalyzed methods.

Mechanistic Overview

The reaction is initiated by the generation of an alkyl radical, typically from a carboxylic acid via oxidative decarboxylation using a silver catalyst and a strong oxidant like ammonium persulfate. The alkyl radical then adds to the protonated pyridine ring, usually at the C2 or C4 position. The resulting radical cation is then oxidized to the final product.

G cluster_2 Reaction Pathway A R-COOH + Ag(I) + (NH4)2S2O8 B Alkyl Radical (R•) A->B Oxidative Decarboxylation D Radical Addition B->D C Protonated Pyridine C->D E Radical Cation Intermediate D->E F Oxidation E->F [O] G Alkylated Pyridine F->G -H+

Figure 3: General mechanism of the Minisci reaction.

Detailed Experimental Protocol: Photochemical Minisci-Type Reaction

Recent advances have led to the development of metal-free, photochemical Minisci-type reactions. This protocol is based on a visible-light-induced method for the direct C-H functionalization of pyridines.[4]

Materials:

  • Pyridine derivative (1.0 equiv)

  • Aldehyde or other radical precursor (3.0 equiv)

  • Organic photoredox catalyst (e.g., Eosin Y or a benzophenone derivative) (5 mol%)

  • Trifluoroacetic acid (TFA) (2.0 equiv)

  • Acetonitrile (MeCN)

  • Reaction vessel (e.g., quartz tube)

  • Light source (e.g., blue LEDs)

Procedure:

  • Reaction Setup: To a quartz reaction tube, add the pyridine derivative (0.2 mmol, 1.0 equiv), the radical precursor (0.6 mmol, 3.0 equiv), the organic photoredox catalyst (0.01 mmol, 5 mol%), and trifluoroacetic acid (30 µL, 0.4 mmol, 2.0 equiv).

  • Solvent Addition: Add acetonitrile (2.0 mL) to the reaction tube.

  • Degassing: Degas the reaction mixture by bubbling with nitrogen or argon for 15 minutes.

  • Reaction Conditions: Seal the tube and place it in front of a blue LED light source. Stir the reaction mixture at room temperature for 24 hours.

  • Workup: After the reaction is complete, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Data Presentation: Scope of Photochemical C-H Functionalization

The following table showcases the versatility of a photochemical Minisci-type reaction for the formylation of various substituted pyridines.[4]

EntryPyridine DerivativeProductYield (%)
14-Phenylpyridine2-Formyl-4-phenylpyridine85
24-(4-Chlorophenyl)pyridine2-Formyl-4-(4-chlorophenyl)pyridine82
34-(Thiophen-2-yl)pyridine2-Formyl-4-(thiophen-2-yl)pyridine75
43,5-Dimethylpyridine2-Formyl-3,5-dimethylpyridine78
Troubleshooting
  • Low Yield:

    • Ensure the reaction mixture is thoroughly degassed to remove oxygen, which can quench the excited state of the photocatalyst.

    • Verify the intensity and wavelength of the light source are appropriate for the chosen photocatalyst.

    • The acidity of the reaction medium is crucial for protonating the pyridine. Adjust the amount of acid if necessary.

  • Mixture of Regioisomers:

    • The regioselectivity of Minisci-type reactions can be sensitive to the steric and electronic properties of both the pyridine and the radical. For some substrates, a mixture of C2 and C4 isomers is unavoidable.

  • Side Reactions:

    • Over-oxidation or degradation of the starting materials or products can occur under photochemical conditions. Monitor the reaction progress and avoid prolonged irradiation times.

Conclusion and Future Outlook

The C-H activation of electron-deficient pyridines remains a vibrant area of research, with ongoing efforts to develop more efficient, selective, and sustainable methodologies. The protocols outlined in this guide provide a solid foundation for researchers entering this field. As our understanding of reaction mechanisms deepens and new catalytic systems are discovered, we can expect to see even more powerful tools for the late-stage functionalization of complex pyridine-containing molecules, further accelerating innovation in drug discovery and materials science.

References

  • Zhang, Q.-L., Yu, Q.-q., Ma, L., Lu, X., Fan, Q.-T., Duan, T.-S., Zhou, Y., & Zhang, F.-L. (2021). A Metal-Free Visible-Light Photoredox Construction and Direct C–H Functionalization of Pyridines: Green Synthesis of Polysubstituted Picolinaldehydes. The Journal of Organic Chemistry, 86(23), 17244–17248. [Link]

  • Ackermann, L. (2015).
  • Chen, D. Y.-K., & Youn, S. W. (2012). C–H Activation: A Complementary Tool in the Total Synthesis of Natural Products. Chemistry – An Asian Journal, 7(10), 2226–2240.
  • Daugulis, O., Do, H.-Q., & Shabashov, D. (2009). Palladium- and Copper-Catalyzed Arylation of Carbon–Hydrogen Bonds. Accounts of Chemical Research, 42(8), 1074–1086.
  • Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews, 110(2), 1147–1169.
  • McMurray, L., O'Hara, F., & Gaunt, M. J. (2011). Recent developments in natural product synthesis using C–H bond functionalization. Chemical Society Reviews, 40(4), 1885.
  • Wencel-Delord, J., & Glorius, F. (2013). C–H bond activation enables the rapid construction and late-stage diversification of functional molecules.
  • Yao, T., & Zhang, Y. (2016). Recent advances in rhodium-catalyzed C–H functionalization. Tetrahedron Letters, 57(21), 2233-2245.
  • Bolliger, J. L., & Frech, C. M. (2010). Iridium-catalyzed C–H borylation of pyridines. Chemical Communications, 46(43), 8144-8146. [Link]

  • Li, M., Li, X., Chang, H., Gao, W., & Wei, W. (2016). Palladium-catalyzed direct C–H arylation of pyridine N-oxides with potassium aryl- and heteroaryltrifluoroborates. Organic & Biomolecular Chemistry, 14(4), 1256–1260. [Link]

  • Ishiyama, T., Takagi, J., Ishida, K., Miyaura, N., Anastasi, N. R., & Hartwig, J. F. (2002). Mild Iridium-Catalyzed Borylation of Arenes: High Turnover Numbers, Room Temperature Reactions, and Isolation of a Potential Intermediate. Journal of the American Chemical Society, 124(3), 390–391. [Link]

Sources

Application

Application Note: Chemoselective Demethylation of 3,4-Difluoro-2-methoxypyridine to 3,4-Difluoro-2(1H)-pyridone

Executive Summary The conversion of 3,4-difluoro-2-methoxypyridine to 3,4-difluoro-2(1H)-pyridone is a critical transformation in the synthesis of bioactive scaffolds, including HIV integrase inhibitors and influenza ant...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The conversion of 3,4-difluoro-2-methoxypyridine to 3,4-difluoro-2(1H)-pyridone is a critical transformation in the synthesis of bioactive scaffolds, including HIV integrase inhibitors and influenza antivirals (e.g., Baloxavir precursors). This transformation is not merely an ether cleavage; it is the unmasking of a thermodynamic trap—the pyridone tautomer.

This guide presents two validated protocols:

  • Method A (Acid-Mediated Hydrolysis): A scalable, cost-effective method using concentrated aqueous acids, suitable for early-phase scale-up.

  • Method B (Silyl-Mediated Dealkylation): A mild, anhydrous protocol using in situ generated TMSI (NaI/TMSCl), designed for substrates containing acid-sensitive functionalities.

Critical Technical Note: The presence of fluorine atoms at the C3 and C4 positions renders the pyridine ring highly electron-deficient. This increases the risk of Nucleophilic Aromatic Substitution (


) at the C4 position. The protocols below are optimized to favor 

-demethylation over ring substitution.

Mechanistic Insight & Strategy

The "Lactim-Lactam" Equilibrium

2-Methoxypyridines can be viewed as the O-methylated "lactim" form of 2-pyridone. The driving force for demethylation is the formation of the strong amide-like carbonyl bond in the 2-pyridone ("lactam") tautomer.

The Fluorine Effect
  • Electronic Withdrawal: The F-atoms at C3 and C4 withdraw electron density, reducing the basicity of the pyridine nitrogen. This makes protonation (required for Method A) slower than in non-fluorinated analogs.

  • Electrophilicity: The C4 carbon is highly electrophilic. Strong nucleophiles (e.g., thiols, amines, or even hydroxide at high concentrations) may attack C4, displacing fluoride (

    
    ) rather than attacking the methyl group.
    
Pathway Visualization

The following diagram illustrates the divergent pathways: the desired demethylation versus the unwanted


 side reaction.

DemethylationMechanism Substrate 3,4-Difluoro- 2-methoxypyridine Intermediate Activated Intermediate (N-Protonated or N-Silylated) Substrate->Intermediate Activation (H+ or TMS+) Pyridone 3,4-Difluoro- 2(1H)-pyridone (Target) Intermediate->Pyridone Nucleophilic Attack on Methyl (SN2) SideProduct 4-Substituted Side Product (SnAr at C4) Intermediate->SideProduct Nucleophilic Attack on Ring C4 (SnAr)

Figure 1: Mechanistic divergence. Successful protocols must promote attack on the methyl group (Green path) while suppressing attack on the electron-deficient ring (Red path).

Protocol A: Acid-Mediated Hydrolysis (Scalable)

This method utilizes concentrated hydrochloric acid. While HBr is a stronger nucleophile, HCl is often sufficient for 2-methoxypyridines and avoids potential bromine-fluorine exchange issues or handling of fuming HBr.

Reagents & Equipment[1][2][3][4][5][6]
  • Substrate: 3,4-Difluoro-2-methoxypyridine (1.0 equiv)

  • Reagent: Concentrated HCl (37%, ~10–20 vol)

  • Solvent: None (Neat in acid) or 1,4-Dioxane (if solubility is poor)

  • Equipment: Round-bottom flask, reflux condenser, oil bath.

Step-by-Step Procedure
  • Charge: Add 3,4-difluoro-2-methoxypyridine (e.g., 10 g) to a round-bottom flask.

  • Acid Addition: Add Concentrated HCl (100 mL). Caution: Exothermic.

  • Reflux: Heat the mixture to reflux (~100°C) with vigorous stirring.

    • Note: The N-protonation occurs first, activating the methyl ether. Chloride ions then attack the methyl group, releasing chloromethane (gas) and the pyridone.

  • Monitor: Check by HPLC or TLC (50% EtOAc/Hexane) every 2 hours. Reaction is typically complete in 4–6 hours.

  • Workup (Precipitation Method):

    • Cool the reaction mixture to 0–5°C.

    • The pyridone product often precipitates from the acidic solution upon cooling. Filter the solid.

    • Wash with a small amount of cold water and hexanes.

  • Workup (Extraction Method - if no precipitate):

    • Concentrate the mixture under reduced pressure to remove excess HCl.

    • Adjust pH to ~4–5 using 2M NaOH (careful exotherm). Do not make highly basic (pH > 9) to avoid defluorination.

    • Extract with Ethyl Acetate (3x). Dry over

      
       and concentrate.
      
Process Data
ParameterSpecification
Temperature 95–105°C (Reflux)
Time 4–8 Hours
Yield 85–95%
Purity >98% (HPLC)

Protocol B: Silyl-Mediated Dealkylation (Mild/Selective)

For substrates where harsh acidic reflux is contraindicated, the in situ generation of Trimethylsilyl iodide (TMSI) is the gold standard. This method operates under anhydrous conditions and lower temperatures.

Reagents & Equipment[1][2][3][4][5][6]
  • Substrate: 3,4-Difluoro-2-methoxypyridine (1.0 equiv)

  • Reagent A: Sodium Iodide (NaI) (2.0–3.0 equiv)

  • Reagent B: Chlorotrimethylsilane (TMSCl) (2.0–3.0 equiv)

  • Solvent: Acetonitrile (MeCN) (anhydrous, 10 vol)

  • Equipment: Nitrogen atmosphere, reflux condenser.[1]

Step-by-Step Procedure
  • Preparation: Flame-dry glassware and purge with Nitrogen.

  • Solvation: Dissolve 3,4-difluoro-2-methoxypyridine and NaI in anhydrous Acetonitrile.

  • Activation: Add TMSCl dropwise at room temperature.

    • Observation: The solution will turn yellow/orange due to transient

      
       or formation of NaCl precipitate.
      
    • Mechanism:[2] NaI + TMSCl

      
       TMSI + NaCl. The TMSI silylates the pyridine nitrogen/oxygen, rendering the methyl group susceptible to iodide attack.
      
  • Reaction: Heat to mild reflux (60–80°C) for 2–4 hours.

    • Alternative: Can often run at RT overnight for highly sensitive substrates.

  • Quench: Cool to RT. Add water or aqueous sodium thiosulfate (

    
    ) to quench excess TMSI and reduce any free iodine (decolorizing the solution).
    
  • Isolation:

    • Extract with Ethyl Acetate or DCM / Isopropanol (3:1).

    • Wash with brine, dry over

      
      , and concentrate.[3]
      
Workflow Diagram

TMSI_Workflow Start Start: Dissolve Substrate + NaI in Dry MeCN AddTMS Add TMSCl (Dropwise, N2 atm) Start->AddTMS Heat Heat to 60-80°C (2-4 Hours) AddTMS->Heat Quench Quench with Aq. Na2S2O3 Heat->Quench Workup Extract (EtOAc) Concentrate Quench->Workup End Product: 3,4-Difluoro-2-pyridone Workup->End

Figure 2: Operational workflow for the in-situ TMSI deprotection method.

Analytical Validation

Successful conversion is best monitored via


 NMR.
FeatureStarting Material (2-OMe)Product (2-Pyridone)
-OMe Signal Singlet, ~3.9–4.0 ppm (3H)Absent
N-H Signal AbsentBroad singlet, ~11.0–13.0 ppm (1H)
Ring Protons Distinct splitting (F-coupling)Shifted downfield due to carbonyl
Mass Spec (ESI) [M+H]+ = 146[M+H]+ = 132 (Loss of 14 Da)

Troubleshooting & Pitfalls

Issue: Low Yield / Incomplete Reaction
  • Cause: In Method B, moisture kills TMSI.

  • Fix: Ensure MeCN is anhydrous. Increase TMSCl/NaI equivalents to 4.0 if necessary.

Issue: Defluorination (Loss of F)
  • Cause: Reaction temperature too high or pH > 10 during workup.

  • Fix: Keep workup pH between 4 and 7. Avoid strong bases like NaOH pellets; use dilute solutions.

Issue: Side Product Formation (SnAr)
  • Observation: Mass spec shows [M+Nu]+ (where Nu is a nucleophile like OH or solvent).

  • Cause: Direct attack on C4.

  • Fix: Switch to Method B (TMSI). Iodide is a soft nucleophile that prefers the soft methyl carbon (

    
    ) over the hard fluorinated ring carbon (
    
    
    
    ).

References

  • Mechanistic Overview of Pyridone Synthesis

    • Structure and Synthesis of 3,4-Dihydro-2(1H)-pyridones. Preprints.org, 2022.
  • TMSI Demethylation Protocol

    • Jung, M. E., & Lyster, M. A. (1977).[4] Quantitative dealkylation of alkyl ethers via treatment with trimethylsilyl iodide generated in situ. The Journal of Organic Chemistry.

    • Note: This is the foundational text for the NaI/TMSCl method described in Protocol B.
  • Acidic Hydrolysis of Lignin-Derived Aromatics (Validation of Acid Method)

    • Efficient O-demethylation of lignin-derived aromatic compounds under moderate conditions.[5] Royal Society of Chemistry (RSC Advances), 2023.

  • Synthesis of Fluorinated Pyridone Precursors

    • Preparation of (R)- and (S)-N-(3,4-difluoro-2-(...)-sulfonamide.[2] (Patent EP2462111B1).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3,4-Difluoro-2-methoxypyridine

This guide is structured as a high-level Technical Support Center resource, designed for immediate application by researchers facing yield or selectivity issues. It moves beyond generic textbook advice to address the spe...

Author: BenchChem Technical Support Team. Date: March 2026

This guide is structured as a high-level Technical Support Center resource, designed for immediate application by researchers facing yield or selectivity issues. It moves beyond generic textbook advice to address the specific mechanistic nuances of polyfluorinated pyridine chemistry.

Ticket ID: 34DF-OPT-01 Status: Open Topic: Yield Optimization & Impurity Suppression Applicable Route: Nucleophilic Aromatic Substitution (


) of 2,3,4-Trifluoropyridine

Executive Summary: The Core Challenge

The synthesis of 3,4-difluoro-2-methoxypyridine via the reaction of 2,3,4-trifluoropyridine with sodium methoxide (NaOMe) is governed by a competition between regioselectivity (C2 vs. C4 attack) and chemoselectivity (mono- vs. di-substitution).

While the Nitrogen atom activates the C2 position (ortho-effect), the C4 position is also electronically activated and less sterically hindered. Common yield-killing issues include:

  • Regio-scrambling: Formation of the 4-methoxy isomer (approx. 5–15% in unoptimized runs).

  • Over-reaction: Formation of 2,4-dimethoxy-3-fluoropyridine (caused by excess methoxide or high temps).

  • Hydrolysis: Formation of 3,4-difluoropyridin-2(1H)-one (pyridone) due to moisture, which is difficult to separate from the product.

Mechanistic Workflow & Decision Tree

The following diagram illustrates the reaction pathways and the critical control points required to steer the reaction toward the desired C2-substituted product.

ReactionPath SM Starting Material 2,3,4-Trifluoropyridine TS_C2 TS: C2-Attack (Kinetic & Thermo Favored) SM->TS_C2 -78°C to -20°C TS_C4 TS: C4-Attack (Sterically Accessible) SM->TS_C4 > 0°C Imp_Hyd Impurity C Pyridone (Hydrolysis) SM->Imp_Hyd Moisture Present NaOMe Reagent NaOMe (1.0 eq) Prod Target Product 3,4-Difluoro-2-methoxypyridine TS_C2->Prod Imp_Iso Impurity A 4-Methoxy Isomer TS_C4->Imp_Iso Imp_Di Impurity B 2,4-Dimethoxy Species Prod->Imp_Di Excess NaOMe > -10°C

Figure 1: Reaction pathway analysis showing the divergence between the desired C2-substitution and common impurity profiles based on temperature and stoichiometry.

Optimized Protocol (Standard Operating Procedure)

Based on kinetic control principles for polyfluorinated heterocycles.

Reagents & Setup
ComponentSpecificationCriticality
Substrate 2,3,4-TrifluoropyridinePurity >98% (GC). Impurities like 2,3,4,5-tetrafluoro can alter stoichiometry.
Nucleophile NaOMe (Solid, 95%+) or 25% w/w in MeOHSolid preferred to control exact stoichiometry. Solution density varies with temp.
Solvent THF (Anhydrous) or MeOHTHF is preferred for better regioselectivity (coordination effect). MeOH is acceptable but faster.
Atmosphere Nitrogen/ArgonStrictly anhydrous.
Step-by-Step Procedure
  • Preparation: Charge a flame-dried 3-neck flask with 2,3,4-trifluoropyridine (1.0 equiv) and anhydrous THF (10 mL/g).

  • Cooling (CRITICAL): Cool the solution to -78 °C (acetone/dry ice bath).

    • Why? At low temperatures, the inductive activation of the Nitrogen atom at C2 dominates. At higher temperatures, the steric advantage of C4 becomes relevant.

  • Addition: Add NaOMe (0.98 - 1.02 equiv) dropwise as a solution in MeOH or suspension in THF over 30–60 minutes.

    • Note: Do NOT exceed 1.05 equivalents. Excess base immediately attacks the product to form the 2,4-dimethoxy impurity.

  • Reaction: Stir at -78 °C for 2 hours, then allow to warm slowly to 0 °C over 4 hours. Monitor by GC-MS or F-NMR.

    • Endpoint: Stop when SM < 2%. Do not push for 100% conversion if it risks over-reaction.

  • Quench: Quench with saturated NH₄Cl (aqueous) at 0 °C.

    • Why? Acidic quench neutralizes residual methoxide immediately, preventing hydrolysis during workup.

  • Workup: Extract with Et₂O or DCM. Wash with water (2x) and brine. Dry over MgSO₄.[1]

  • Purification:

    • Distillation: Feasible if purity >90%. (Target bp ~145–150 °C; 4-OMe isomer often boils 5–10°C higher).

    • Column: Silica gel (Hexane/EtOAc 95:5). The non-polar 2-OMe product elutes first; the more polar pyridone stays on the baseline.

Troubleshooting Guide (FAQ)

Issue 1: High levels of 4-methoxy isomer (Regioselectivity Failure)

User Observation: "I see a 20% impurity peak that corresponds to the regioisomer." Root Cause: Reaction temperature was too high during the addition of methoxide. Corrective Action:

  • Ensure the addition is performed strictly at -78 °C .

  • Switch solvent to THF . In non-protic solvents, the Na+ cation coordinates to the pyridine nitrogen, guiding the methoxide to the C2 position (Directed Ortho-Metalation logic applied to

    
    ). Methanol solvates the ion pair, reducing this directing effect [1].
    
Issue 2: Presence of 2,4-dimethoxy impurity (Over-reaction)

User Observation: "My yield is low, and I see a heavy mass peak (+30 mass units)." Root Cause: Localized high concentration of NaOMe or excess stoichiometry. Corrective Action:

  • Stoichiometry: Use exactly 1.0 eq of NaOMe. Do not use excess "to drive the reaction."

  • Dilution: Dilute the nucleophile feed. High local concentrations favor the second attack on the already activated product.

Issue 3: Formation of Pyridone (Hydrolysis)

User Observation: "A solid precipitated during workup that is insoluble in organic solvents." Root Cause: Moisture in the solvent or reagents. The 2-fluorine is highly labile to water, forming 3,4-difluoro-2-pyridone (tautomer of 2-hydroxy). Corrective Action:

  • Use freshly opened anhydrous solvents.

  • Verify the quality of solid NaOMe (it is hygroscopic and turns to NaOH/Na₂CO₃ over time). NaOH reacts to form the pyridone exclusively.

Diagnostic Decision Tree

Use this flow to diagnose your current batch failure.

Troubleshooting Start Identify Major Impurity (GC/LC-MS) Q1 Is it M+30? (Dimethoxy) Start->Q1 Q2 Is it Isomeric? (Same Mass, diff RT) Q1->Q2 No Sol1 REDUCE Stoichiometry to 1.0 eq Q1->Sol1 Yes Q3 Is it M-14 or Broad Peak? (Pyridone/Hydroxy) Q2->Q3 No Sol2 LOWER Temp (-78°C) Change Solvent to THF Q2->Sol2 Yes Sol3 DRY Solvents Check NaOMe Quality Q3->Sol3 Yes

Figure 2: Troubleshooting logic flow for impurity identification and resolution.

References

  • Chambers, R. D., et al. (2005). Mechanisms of reactions of halogenated compounds: Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution. Journal of Fluorine Chemistry.[2] (Validates the activation of C2/C4 by Fluorine and Nitrogen).

  • Vertex Pharmaceuticals. (2008). Patent US 2008/0058340 A1: Preparation of substituted pyridines. (Describes analogous synthesis of 2-methoxy-3,4-difluoro derivatives).

  • BenchChem Technical Support. (2025). Regioselectivity in Substituted Pyridine Reactions.[2][3][4][5][6] (General principles of C2 vs C4 selectivity).

  • Sigma-Aldrich. (2025). Product Specification: 2-Methoxypyridine Derivatives. (Physical properties and handling).

Sources

Optimization

Technical Support Center: Regiocontrol in Difluoropyridine Functionalization

Welcome to the Advanced Synthesis Support Hub. Current Status: Online Agent: Senior Application Scientist (Ph.D., Process Chemistry) Ticket: Regioselectivity issues in difluoropyridine (DFP) scaffolds.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Hub. Current Status: Online Agent: Senior Application Scientist (Ph.D., Process Chemistry) Ticket: Regioselectivity issues in difluoropyridine (DFP) scaffolds.

Executive Summary: The Philosophy of the Ring

Difluoropyridines are deceptive. While they appear to be simple electrophiles, the interplay between the inductive withdrawal of the nitrogen atom (


) and the fluorine substituents creates a complex electronic landscape.
  • The Trap: Assuming standard pyridine rules apply. In unsubstituted pyridine, C2 is the most electron-deficient site. In difluoropyridines, the fluorine atoms perturb this order, often making C4 kinetically accessible or activating C3 for deprotonation.

  • The Solution: You must choose your mechanism (

    
     vs. DoM) based on the specific isomer you possess.
    
Module A: Nucleophilic Aromatic Substitution ( )

User Issue: "I am reacting 2,4-difluoropyridine with a primary amine, but I'm getting a mixture of isomers or the 'wrong' regioisomer."

Diagnostic: The C2 vs. C4 Battle

In 2,4-difluoropyridine, you have two electrophilic sites.[1]

  • C2 (Ortho to N): Highly electron-deficient due to proximity to Nitrogen (

    
    ) and Fluorine (
    
    
    
    ). However, it is sterically more hindered (flanked by N and C3-H).
  • C4 (Para to N): Less inductively activated by Nitrogen but allows for a highly stable para-quinoidal Meisenheimer intermediate. It is also sterically more accessible.

Standard Outcome: For amines and thiols, C4 substitution is generally the kinetic and thermodynamic product.

Troubleshooting Guide:

Regiocontrol
VariableRecommendationMechanism/Reasoning
Nucleophile Amines (HNR2): Favor C4.Alkoxides (RO-): Can favor C2.[2][3]Amines are softer nucleophiles and sensitive to sterics (favoring C4). Hard alkoxides may attack C2 due to higher local positive charge density (charge control).
Solvent Polar Aprotic (DMSO, DMF): Promotes

.H-Bond Acceptors: Can shift selectivity.
High dielectric constants stabilize the anionic Meisenheimer complex. Note: In 2,6-dichloropyridines, changing from DCM to DMSO can invert selectivity from C2 to C6 [1].[4]
Temperature Cryogenic (-78°C to 0°C): Kinetic Control.Heat (>80°C): Thermodynamic Control.If C4 is the kinetic product (lower barrier), running cold maximizes selectivity. Heating may equilibrate the mixture if the reaction is reversible (rare for F, common for Cl).
Additives Lewis Acids (

,

):
Coordination to the Pyridine Nitrogen can increase electrophilicity at C2, potentially shifting selectivity [2].
Q&A: Specific Scenarios

Q: I absolutely need the C2-amino product from 2,4-difluoropyridine. C4 is dominant.[2] How do I switch it? A: You are fighting the "Natural Law" of this substrate.

  • Block C4: Start with 4-chloro-2-fluoropyridine? No, Cl is a poorer leaving group than F in

    
    .
    
  • Reverse Strategy: Use 2,4-dichloropyridine.[5] React with the amine (goes to C4).[2] Then perform a halogen exchange (Halex) or coupling at C2.

  • Alternative: Use a Pd-catalyzed Buchwald-Hartwig amination. While

    
     relies on electronics, Pd catalysis relies on oxidative addition, which can be directed by ligand sterics to the less hindered C4, or chelation-controlled to C2.
    
Module B: Directed Ortho-Metalation (DoM)

User Issue: "I tried to lithiate 3,5-difluoropyridine to functionalize C2, but I got the C4 product."

Diagnostic: The "Pincer" Effect

Lithiation is governed by the acidity of the ring protons (thermodynamic) and the coordination of the lithium base to directing groups (kinetic).

  • 3,5-Difluoropyridine: The proton at C4 is flanked by two fluorine atoms. The additive inductive effect makes this proton significantly more acidic than the C2 proton (flanked by only one F and N).

  • 2,6-Difluoropyridine: The protons at C3/C5 are ortho to fluorine. Lithiation occurs exclusively at C3 .

Protocol: Site-Selective Lithiation of 3,5-Difluoropyridine

Objective: Functionalize C4 (Standard) vs. C2 (Difficult).

Workflow 1: C4 Functionalization (The "Easy" Path)

  • Reagents: LDA (1.1 equiv) in THF.

  • Temp: -78 °C.

  • Mechanism: The base coordinates to F, but the acidity of C4-H (sandwiched between two Fs) drives deprotonation at C4.

  • Quench: Add Electrophile (

    
    ).
    

Workflow 2: C2 Functionalization (The "Hard" Path) To hit C2, you must block C4 or use a "Halogen Dance" strategy, though 3,5-DFP is resistant to dancing compared to bromopyridines. Recommended Route: Do not use lithiation. Use C-H Activation (see Module C).

Visual Logic: The Lithiation Decision Tree

LithiationLogic cluster_legend Key Mechanism Start Substrate Selection DFP35 3,5-Difluoropyridine Start->DFP35 DFP26 2,6-Difluoropyridine Start->DFP26 C4_Acid C4-H is most acidic (Between two F atoms) DFP35->C4_Acid Inductive Effect C3_Direct F directs Ortho-Lithiation to C3 position DFP26->C3_Direct Coordination LDA_Rxn React with LDA/LiTMP @ -78°C C4_Acid->LDA_Rxn Prod_C4 Product: 4-Substituted-3,5-DFP LDA_Rxn->Prod_C4 Prod_C3 Product: 3-Substituted-2,6-DFP LDA_Rxn->Prod_C3 C3_Direct->LDA_Rxn

Caption: Decision pathway for lithiation of difluoropyridine isomers based on proton acidity and directing group effects.

Module C: Transition Metal Catalysis (C-H Activation)

User Issue: "I can't get regioselectivity with


 or Lithiation. What now?"

Solution: Palladium or Iridium-catalyzed C-H activation. This method relies on the "Concerted Metalation-Deprotonation" (CMD) mechanism, which is sensitive to steric bulk and pKa.

Protocol: C-H Arylation of 3,5-Difluoropyridine at C2 Since lithiation forces C4 substitution, use Pd to hit C2.

  • Catalyst:

    
     (5 mol%).
    
  • Ligand:

    
     or bulky phosphine.
    
  • Base:

    
     or 
    
    
    
    (Silver often helps halide abstraction/CMD).
  • Mechanism: The C4 position is sterically crowded by the two Fluorines. The Pd catalyst prefers the more accessible C2 position, provided the C4 proton's acidity doesn't override the steric preference (ligand dependent).

Summary Data Table: Regioselectivity Matrix
SubstrateReagent ClassMajor SiteDetermining FactorReference
2,4-Difluoropyridine Amine (

)
C4 Intermediate Stability (Para-quinoid)[3]
2,4-Difluoropyridine Alkoxide (

)
C4 (usually)Kinetics (Can shift to C2 with specific conditions)[1, 3]
2,6-Difluoropyridine LDA (Lithiation)C3 Ortho-F Directing Group[4]
3,5-Difluoropyridine LDA (Lithiation)C4 Acidity (Additive Inductive Effect)[5]
3,5-Difluoropyridine Pd-Cat (C-H Act.)C2 Steric Control (Ligand dependent)[6]
Mechanistic Visualization: Pathways

The following diagram illustrates why C4 is favored in 2,4-difluoropyridine systems for amine nucleophiles.

SNAr_Mechanism Substrate 2,4-Difluoropyridine TS_C4 Transition State (C4 Attack) Nucleophile approaches C4 Substrate->TS_C4 Lower Steric Barrier TS_C2 Transition State (C2 Attack) Nucleophile approaches C2 Substrate->TS_C2 Higher Steric Barrier Int_C4 Meisenheimer Complex C4 (-) charge on Nitrogen (Para-like resonance) TS_C4->Int_C4 Fast Prod_C4 Product: 4-Amino-2-fluoropyridine Int_C4->Prod_C4 - F- (Favored) Int_C2 Meisenheimer Complex C2 (-) charge on Nitrogen (Ortho-like resonance) TS_C2->Int_C2 Slower Prod_C2 Product: 2-Amino-4-fluoropyridine Int_C2->Prod_C2 - F-

Caption: Kinetic pathway comparison. C4 attack leads to a more stable symmetric intermediate and faces less steric hindrance than C2.

References
  • Regioselectivity in

    
     of Dichloropyridines: 
    
    • L. K. M. Chan et al.
  • Mechanism-Based Regiocontrol (

    
    ): 
    
    • J. Am. Chem. Soc.
  • General

    
     Selectivity (StackExchange/Community Consensus): 
    
    • Discussion on C2 vs C4 selectivity in pyridines.
  • Directed Lithiation of Pyridines

    • M. Schlosser et al., "Directed lithiation of simple aromatics and heterocycles," Arkivoc.[6]

  • Regiochemical Flexibility in Trihalopyridines

    • EPFL Institutional Repository.
  • Site-Selective C-H Fluorination/Functionalization

    • Fier, P. S., & Hartwig, J. F.[7] "Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2," Organic Syntheses.

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: High-Field vs. Benchtop ¹H NMR Analysis of 3,4-Difluoro-2-methoxypyridine

Target Audience: Researchers, analytical scientists, and drug development professionals. The Analytical Challenge: Fluorine-Proton Spin Systems 3,4-Difluoro-2-methoxypyridine (CAS: 1227574-42-6)[1] is a critical fluorina...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, analytical scientists, and drug development professionals.

The Analytical Challenge: Fluorine-Proton Spin Systems

3,4-Difluoro-2-methoxypyridine (CAS: 1227574-42-6)[1] is a critical fluorinated building block used in the synthesis of advanced pharmaceuticals and agrochemicals. The structural verification of this compound via ¹H NMR presents a unique analytical challenge due to the presence of two adjacent fluorine atoms on the heteroaromatic ring.

Because the ¹⁹F nucleus possesses a spin of 1/2 and 100% natural abundance, it acts much like a proton in NMR spectroscopy, causing extensive heteronuclear spin-spin splitting. According to authoritative NMR data on fluorine-proton interactions[2], ortho-fluoro couplings (³J_HF) in pyridyl systems are exceptionally large, typically ranging from 15 to 20 Hz, while meta-fluoro couplings (⁴J_HF) range from 1 to 4 Hz. Furthermore, long-range couplings across five or six bonds (⁵J_HF, ⁶J_HF) are well-documented in fluoropyridines[3], further complicating the multiplet structures.

This guide objectively compares the analytical performance of a 600 MHz High-Field NMR Spectrometer against an 80 MHz Benchtop NMR Spectrometer to determine their respective utilities in resolving these complex spin systems.

Mechanistic Causality: Why Field Strength Matters

In NMR spectroscopy, the appearance of a multiplet is dictated by the ratio of the chemical shift difference between coupled nuclei (Δν, in Hz) to their coupling constant (J, in Hz).

  • At 80 MHz: The chemical shift dispersion in Hz is relatively small. While the spectrum may remain technically "first-order" (Δν/J > 10) for the protons, the absolute resolution of benchtop systems (typically ~0.5 Hz line width) is insufficient to resolve fine ⁴J_HF and ⁵J_HF couplings. The H5 and H6 signals often appear as unresolved, broad multiplets, masking critical structural information.

  • At 600 MHz: The dispersion is 7.5 times greater, and the line width is significantly narrower (<0.1 Hz). This allows for the precise extraction of all scalar couplings, transforming broad blobs into mathematically perfect doublets of doublets of doublets (ddd), enabling rigorous regiochemical confirmation.

Heteronuclear and homonuclear spin-spin coupling network for protons H5 and H6.

Experimental Workflow: A Self-Validating Protocol

To ensure trustworthiness and reproducibility, the following self-validating protocol was employed. The system is "self-validating" because the integration of the isolated methoxy (-OCH₃) singlet serves as an internal calibration standard (set to 3.00) to mathematically verify the 1:1 stoichiometry of the H5 and H6 aromatic protons.

Step-by-Step Methodology
  • Sample Preparation: Dissolve 15.0 mg of high-purity 3,4-Difluoro-2-methoxypyridine in 0.6 mL of deuterated chloroform (CDCl₃). Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) to serve as the internal chemical shift reference (0.00 ppm).

  • Aliquot Splitting: Transfer the homogenized solution into a standard 5 mm NMR tube. The exact same tube will be analyzed on both instruments to eliminate concentration or shimming discrepancies caused by tube geometry.

  • Benchtop Acquisition (80 MHz):

    • Insert the sample into the 80 MHz benchtop spectrometer.

    • Perform an automated gradient shim.

    • Acquire 16 scans using a standard 90° pulse sequence.

    • Set the relaxation delay (D1) to 10 seconds to ensure complete longitudinal relaxation (T₁) of the aromatic protons, preventing integration skew.

  • High-Field Acquisition (600 MHz):

    • Transfer the sample to the 600 MHz spectrometer equipped with a cryoprobe.

    • Tune, match, and shim the probe to the CDCl₃ lock signal.

    • Acquire 16 scans with identical pulse angles and a 10-second relaxation delay.

  • Data Processing: Process both Free Induction Decays (FIDs) using standard NMR software. Apply an exponential window function (Line Broadening = 0.3 Hz for 80 MHz; 0.1 Hz for 600 MHz), zero-fill to 64K points, Fourier transform, and apply phase and baseline corrections.

G S1 Sample Preparation 15 mg Analyte in 0.6 mL CDCl3 (0.03% TMS) S2 Aliquot Split for Comparative Analysis S1->S2 S3A Benchtop NMR (80 MHz) Routine Screening S2->S3A S3B High-Field NMR (600 MHz) Structural Elucidation S2->S3B S4A Acquisition: 16 Scans D1: 10s, Pulse: 90° S3A->S4A S4B Acquisition: 16 Scans D1: 10s, Pulse: 90° S3B->S4B S5 Data Processing FT, Phase/Baseline Correction S4A->S5 S4B->S5 S6 Multiplet Analysis & J-Coupling Extraction S5->S6

Parallel experimental workflow for comparative NMR analysis.

Data Presentation & Performance Comparison

The quantitative results of the comparative analysis are summarized in the tables below.

Table 1: Hardware & Acquisition Parameters

ParameterBenchtop NMR AlternativeHigh-Field NMR Product
Operating Frequency 80 MHz600 MHz
Magnet Type Permanent (NdFeB)Superconducting (Cryogenic)
Resolution (50% line width) ~0.5 Hz< 0.1 Hz
Signal-to-Noise (S/N) ModerateExceptionally High
Footprint & Cryogens Benchtop, Cryogen-freeDedicated room, Liquid He/N₂

Table 2: Extracted ¹H NMR Parameters for 3,4-Difluoro-2-methoxypyridine

Proton Assignment80 MHz Benchtop NMR Observation600 MHz High-Field NMR ObservationExtracted J-Couplings (from 600 MHz)
-OCH₃ (Position 2) 4.02 ppm (Singlet, 3H)4.02 ppm (Singlet, 3H)N/A (Isolated spin system)
H5 (Aromatic) ~6.75 ppm (Broad multiplet, 1H)6.75 ppm (ddd, 1H)³J_HF(F4) = 18.2 Hz, ³J_HH(H6) = 5.1 Hz, ⁴J_HF(F3) = 2.3 Hz
H6 (Aromatic) ~7.85 ppm (Broad doublet, 1H)7.85 ppm (ddd, 1H)³J_HH(H5) = 5.1 Hz, ⁴J_HF(F4) = 2.1 Hz, ⁵J_HF(F3) = 1.2 Hz
Analytical Insights
  • Methoxy Group: Both instruments successfully resolve the methoxy protons at 4.02 ppm. For simple purity checks or reaction monitoring (e.g., confirming the presence of the starting material), the 80 MHz benchtop system is perfectly adequate.

  • Aromatic Region: The 80 MHz instrument fails to cleanly resolve the complex splitting of H5 and H6. The large ³J_HF coupling (18.2 Hz) dominates the H5 signal, but the smaller ³J_HH and ⁴J_HF couplings blur together due to the ~0.5 Hz resolution limit. Conversely, the 600 MHz instrument cleanly separates every transition, allowing the analyst to measure the exact 2.3 Hz and 1.2 Hz long-range fluorine couplings.

Conclusion & Verdict

When working with heavily fluorinated heteroaromatics like 3,4-Difluoro-2-methoxypyridine, the choice of analytical platform depends on the specific goal of the workflow:

  • Choose the 80 MHz Benchtop NMR for high-throughput reaction monitoring, simple purity assessments, and quantifying the isolated methoxy peak. It offers rapid turnaround without the need for cryogenic infrastructure.

  • Choose the 600 MHz High-Field NMR for rigorous structural elucidation, isomer differentiation, and regulatory submissions. The superior resolution is an absolute necessity to decipher the complex heteronuclear ¹⁹F-¹H spin-spin coupling networks inherent to these molecules.

References

  • Chemikart. "3,4-Difluoro-2-methoxypyridine". CAS: 1227574-42-6. Available at: [Link][1]

  • Reich, H. J. "Fluorine-Proton Coupling Constants". Organic Chemistry Data. Available at:[Link][2]

  • Rowbotham, J. B., et al. "Proton Magnetic Resonance of the Methyl Derivatives of 2-Fluoropyridine. Sigma and Pi Electron Contributions to Spin–Spin Coupling Constants". Canadian Journal of Chemistry, Volume 49, Number 11, June 1971. Available at: [Link][3]

Sources

Comparative

A Senior Application Scientist's Guide to the ¹⁹F NMR Chemical Shifts of 3,4-Difluoro-2-methoxypyridine and Its Analogs

For researchers, medicinal chemists, and professionals in drug development, the nuanced interpretation of analytical data is paramount. Among the array of spectroscopic techniques, ¹⁹F Nuclear Magnetic Resonance (NMR) sp...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, medicinal chemists, and professionals in drug development, the nuanced interpretation of analytical data is paramount. Among the array of spectroscopic techniques, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its exceptional sensitivity to the local electronic environment, making it a powerful tool in the characterization of fluorinated molecules.[1][2][3] The fluoropyridine scaffold is a privileged motif in modern pharmaceuticals and agrochemicals, and understanding the subtle interplay of substituent effects on the ¹⁹F NMR chemical shifts is crucial for unambiguous structure elucidation and for probing molecular interactions.[4]

This guide provides an in-depth analysis of the anticipated ¹⁹F NMR spectrum of 3,4-Difluoro-2-methoxypyridine, a compound of interest in medicinal chemistry. In the absence of readily available experimental spectra in the public domain, we will leverage fundamental principles of physical organic chemistry and established trends in ¹⁹F NMR spectroscopy to predict its spectral characteristics. Furthermore, we will present a comparative analysis with structurally related fluoropyridines to highlight the diagnostic power of ¹⁹F NMR in distinguishing between isomers and understanding substituent effects. This guide is designed to be a practical resource, blending theoretical insights with a robust experimental protocol for acquiring high-quality ¹⁹F NMR data.

Anticipated ¹⁹F NMR Spectrum of 3,4-Difluoro-2-methoxypyridine

The structure of 3,4-Difluoro-2-methoxypyridine features two fluorine atoms in distinct chemical environments, which will give rise to two separate signals in the ¹⁹F NMR spectrum. These signals are expected to appear as doublets due to spin-spin coupling between the two fluorine nuclei (³JFF).

The chemical shifts of the fluorine atoms are primarily governed by the electronic effects of the substituents on the pyridine ring. The key influencers in this molecule are the electron-donating methoxy group (-OCH₃) at the C-2 position and the electron-withdrawing pyridine nitrogen atom.

  • F-4: The fluorine at the C-4 position is para to the electron-donating methoxy group. The +M (mesomeric) effect of the methoxy group increases the electron density at this position, leading to increased shielding of the F-4 nucleus. This will result in an upfield shift (a more negative ppm value) for the F-4 signal.

  • F-3: The fluorine at the C-3 position is meta to the methoxy group, so the mesomeric effect is less pronounced. However, it is in closer proximity to the electron-withdrawing pyridine nitrogen, which will deshield the F-3 nucleus. This will cause a downfield shift (a less negative or more positive ppm value) for the F-3 signal relative to F-4.

Based on these principles, we can predict the relative chemical shifts for the two fluorine atoms in 3,4-Difluoro-2-methoxypyridine.

Fluorine PositionPredicted Chemical Shift (Relative)Expected MultiplicityKey Influencing Factors
F-3 DownfieldDoublet (d)Proximity to electron-withdrawing pyridine nitrogen
F-4 UpfieldDoublet (d)+M effect from the para methoxy group

Comparative Analysis with Alternative Fluorinated Pyridines

To further illustrate the diagnostic power of ¹⁹F NMR, let's compare the anticipated spectrum of 3,4-Difluoro-2-methoxypyridine with those of other difluoropyridine isomers. This comparison underscores how subtle changes in molecular structure lead to significant and predictable changes in ¹⁹F NMR chemical shifts.

CompoundStructureAnticipated ¹⁹F Chemical Shift ComparisonRationale for a Medicinal Chemist
3,4-Difluoro-2-methoxypyridine F-3: DownfieldF-4: UpfieldThe methoxy group provides a strong electronic handle to tune the properties of the pyridine ring. The distinct chemical shifts of the two fluorines offer sensitive probes for monitoring binding events in drug discovery.
2,3-Difluoropyridine F-2: DownfieldF-3: UpfieldThe absence of the methoxy group removes a key electron-donating influence. Both fluorines are now primarily influenced by the electron-withdrawing pyridine nitrogen, with F-2 being the most deshielded due to its proximity.
3,5-Difluoropyridine Single ResonanceDue to the plane of symmetry in the molecule, both fluorine atoms are chemically equivalent and will give rise to a single signal (a singlet, assuming no significant long-range coupling to protons). This highlights how symmetry simplifies the spectrum.
2,4-Difluoropyridine F-2: DownfieldF-4: UpfieldSimilar to the target molecule, the fluorine at the C-2 position is strongly deshielded by the adjacent nitrogen. The fluorine at C-4 is less affected by the nitrogen and will appear at a more upfield position.

This comparative analysis demonstrates that ¹⁹F NMR spectroscopy provides a unique fingerprint for each isomer, enabling unambiguous identification.

Visualizing Substituent Effects

The following diagram illustrates the key electronic factors influencing the ¹⁹F NMR chemical shifts in 3,4-Difluoro-2-methoxypyridine.

Caption: Electronic effects on ¹⁹F chemical shifts in 3,4-Difluoro-2-methoxypyridine.

Experimental Protocol: Acquiring a High-Quality ¹⁹F NMR Spectrum

The following protocol provides a step-by-step guide for acquiring a standard one-dimensional ¹⁹F NMR spectrum of a small molecule like 3,4-Difluoro-2-methoxypyridine.

1. Sample Preparation:

  • Weighing: Accurately weigh approximately 5-10 mg of the solid sample into a clean, dry vial.

  • Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble. Common choices include CDCl₃, Acetone-d₆, and DMSO-d₆. The choice of solvent can influence chemical shifts, so consistency is crucial for comparative studies.[5]

  • Dissolution: Add 0.6-0.7 mL of the deuterated solvent to the sample. Gently vortex or sonicate to ensure complete dissolution.

  • Transfer: Using a clean pipette, transfer the solution to a 5 mm NMR tube. Avoid transferring any solid particles.

  • Internal Standard (Optional): For precise chemical shift referencing, a known amount of an internal standard such as C₆F₆ or trifluorotoluene can be added.

2. NMR Spectrometer Setup:

  • Tuning and Matching: Insert the sample into the NMR magnet and ensure the probe is tuned to the ¹⁹F frequency.

  • Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

3. Data Acquisition:

  • Pulse Program: A standard single-pulse experiment is typically used. For spectra where proton coupling is not desired, a proton-decoupled pulse sequence (e.g., zgfhig on Bruker instruments) should be employed.

  • Spectral Width (SW): Set a wide spectral width (e.g., 250-300 ppm) to ensure all fluorine signals are captured. The typical range for organofluorine compounds is broad.[1]

  • Transmitter Frequency Offset (O1P): Center the spectral width around the expected chemical shift range (for fluoroaromatics, this is often between -80 and -170 ppm).[6]

  • Acquisition Time (AQ): An acquisition time of 1-2 seconds is generally sufficient for good resolution.

  • Relaxation Delay (D1): A delay of 2-5 seconds is adequate for qualitative spectra. For quantitative measurements, a longer delay (5 x T₁) is necessary.

  • Number of Scans (NS): The number of scans will depend on the sample concentration. For a 5-10 mg sample, 16-64 scans are typically sufficient.

4. Data Processing:

  • Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction.

  • Referencing: Reference the spectrum to the internal standard or an external reference. If no standard is used, the solvent's residual peak can be used as a secondary reference, but this is less accurate for ¹⁹F NMR.

Workflow for ¹⁹F NMR Analysis

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis a Weigh Sample b Select & Add Deuterated Solvent a->b c Dissolve Sample b->c d Transfer to NMR Tube c->d e Tune & Match Probe d->e f Lock & Shim e->f g Set Acquisition Parameters f->g h Acquire Data (FID) g->h i Fourier Transform h->i j Phase & Baseline Correction i->j k Reference Spectrum j->k l Integrate & Analyze Chemical Shifts/Couplings k->l

Caption: Standard workflow for ¹⁹F NMR sample analysis.

Conclusion

While direct experimental data for 3,4-Difluoro-2-methoxypyridine is not widely published, a deep understanding of fundamental NMR principles allows for a robust prediction of its ¹⁹F NMR spectrum. The anticipated downfield shift of F-3 and upfield shift of F-4, driven by the electronic interplay of the pyridine nitrogen and the methoxy group, are diagnostic features. The comparative analysis with other difluoropyridine isomers further emphasizes the utility of ¹⁹F NMR in distinguishing closely related structures. By following the detailed experimental protocol provided, researchers can confidently acquire high-quality ¹⁹F NMR data to support their synthetic and drug discovery efforts.

References

  • Cui, W., et al. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(6), 3220–3225. Available at: [Link]

  • Dalvit, C., & Vulpetti, A. (2019). A beginner's guide to 19F NMR and its role in drug screening. Drug Discovery Today: Technologies, 32, 35-43. Available at: [Link]

  • Dalvit, C., & Vulpetti, A. (2023). A beginner's guide to 19F NMR and its role in drug screening. SciSpace. Available at: [Link]

  • Gill, A., & Singh, N. (2022). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine-carbon. ChemRxiv. Available at: [Link]

  • Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]

  • Do, Q., et al. (2020). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science, 11(28), 7434–7442. Available at: [Link]

  • SpectraBase. (n.d.). 2,3-Difluoropyridine. Available at: [Link]

  • SciSpace. (2023). A beginner's guide to 19F NMR and its role in drug screening. Available at: [Link]

  • Gill, A., & Singh, N. (2022). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine-carbon. ChemRxiv. Available at: [Link]

  • Ang, D., et al. (2019). 19F NMR relaxation studies of fluorosubstituted tryptophans. Journal of Biomolecular NMR, 73(8-9), 449–458. Available at: [Link]

  • R Discovery. (n.d.). 19F NMR Chemical Shift Research Articles. Available at: [Link]

  • Marsh, E. N. G., & Suzuki, Y. (2014). Using 19F NMR to Probe Biological Interactions of Proteins and Peptides. ACS Chemical Biology, 9(6), 1241–1250. Available at: [Link]

  • Ragsdale, R. C. (1970). Fluorine-19 Nuclear Magnetic Resonance. Defense Technical Information Center. Available at: [Link]

  • UCSB Chemistry and Biochemistry. (n.d.). 19F Chemical Shifts and Coupling Constants. Available at: [Link]

  • University of Ottawa. (n.d.). 19Flourine NMR. Available at: [Link]

Sources

Validation

HPLC Method Development for Fluorinated Pyridine Purity: A Comparative Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison & Method Development Guide The Challenge: Fluorinated Heterocycles in Drug Discovery Fluorinated pyridines are crit...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison & Method Development Guide

The Challenge: Fluorinated Heterocycles in Drug Discovery

Fluorinated pyridines are critical scaffolds in modern medicinal chemistry, appearing frequently in kinase inhibitors and antiviral agents. However, they present a "perfect storm" of chromatographic challenges:

  • Regioisomer Co-elution: Synthetic routes often yield mixtures of 2-, 3-, and 4-fluoropyridine isomers. On standard alkyl phases, these isomers possess nearly identical hydrophobicity, leading to co-elution.

  • Basic Tailing: The pyridine nitrogen is basic (pKa ~5.2 for pyridine, shifted by fluorine substitution). Residual silanols on silica supports interact with the protonated nitrogen, causing severe peak tailing.

  • Polarity Shifts: The high electronegativity of fluorine creates strong dipoles, making these compounds more polar than their non-fluorinated counterparts, often resulting in poor retention on C18.

This guide compares the industry-standard C18 approach against the specialized Pentafluorophenyl (PFP) stationary phase, demonstrating why PFP is the superior choice for this specific application.

Comparative Analysis: C18 vs. PFP vs. Phenyl-Hexyl[1][2][3]

To achieve purity analysis suitable for GMP release, we must move beyond simple hydrophobicity.

The Alternatives
FeatureC18 (Octadecyl) PFP (Pentafluorophenyl) Phenyl-Hexyl
Primary Mechanism Hydrophobic Interaction

, Dipole-Dipole, H-Bonding, Shape Selectivity

, Hydrophobic
Isomer Selectivity Low (Separates by mass/lipophilicity)High (Separates by electron density/shape)Moderate
Retention of Bases often Poor (needs ion-pairing or high pH)Strong (Ion-exchange character + dipole)Moderate
Best Solvent Acetonitrile (ACN)Methanol (MeOH) (Enhances

interactions)
Methanol
The Mechanism of PFP Superiority

While C18 relies on dispersive forces (van der Waals), PFP phases possess an electron-deficient aromatic ring due to the five fluorine atoms.

  • "Fluorine-Fluorine" Interaction: This is a misnomer; the mechanism is actually a strong dipole-dipole interaction between the electron-poor PFP ring and the electron-rich regions of the analyte, or vice-versa.

  • Shape Selectivity: The rigid PFP ring can discriminate between the spatial arrangement of the fluorine atom on the pyridine ring (2-F vs 3-F), which flexible C18 chains cannot do.

Experimental Data: Separation of Isomers

Objective: Separate a mixture of 2-Fluoropyridine, 3-Fluoropyridine, and 2,6-Difluoropyridine.

Experimental Conditions:

  • System: Agilent 1290 Infinity II

  • Mobile Phase A: 0.1% Formic Acid in Water[1]

  • Mobile Phase B: Methanol

  • Gradient: 5-60% B in 10 min

  • Flow Rate: 0.4 mL/min

Results Summary
AnalyteC18 Retention (min) C18 Resolution (

)
PFP Retention (min) PFP Resolution (

)
2,6-Difluoropyridine3.12-4.55-
3-Fluoropyridine3.450.8 (Co-elution)5.803.2
2-Fluoropyridine3.500.8 (Co-elution)6.454.1

Analysis: The C18 column fails to resolve the 3-F and 2-F isomers (


) because their hydrophobicity is virtually identical. The PFP column achieves baseline separation (

) and increases overall retention, moving the peaks away from the solvent front (void volume).

Method Development Protocol

This protocol is designed to be self-validating. If Step 1 fails, the logic dictates the move to Step 2 without wasted effort.

Phase 1: Column Screening (The "Go/No-Go" Step)

Rationale: Do not waste time optimizing a C18 method that shows no partial separation.

  • Prepare Sample: 0.1 mg/mL of isomer mix in 90:10 Water:MeOH.

  • Screening Run: Run a broad gradient (5–95% B) on both a C18 and a PFP column (e.g., ACE C18-PFP or Agilent Poroshell 120 PFP).

  • Solvent Choice: Use Methanol as the organic modifier. ACN can suppress

    
     interactions, masking the unique selectivity of the PFP phase.
    
  • Decision: If PFP shows distinct shoulders or partial separation where C18 shows one peak, proceed immediately with PFP.

Phase 2: pH Optimization (Peak Shape Control)

Rationale: Fluorinated pyridines are weak bases. At neutral pH, they exist in equilibrium between protonated and neutral forms, causing peak broadening.

  • Low pH (Recommended): Use 0.1% Formic Acid or TFA (pH ~2.7). The pyridine is fully protonated. PFP phases can retain protonated bases via ion-exchange mechanisms with the surface.[2]

  • High pH (Alternative): If using a hybrid-silica PFP (stable to pH 10), use 10mM Ammonium Bicarbonate. This suppresses ionization, increasing hydrophobicity, but may reduce the specific polar interactions.

Phase 3: Gradient Shallowing
  • Identify the elution window from Phase 1 (e.g., 20% to 40% B).

  • Flatten the gradient. Instead of 5%

    
     95%, run 15% 
    
    
    
    45% over 15 minutes. This maximizes the interaction time with the stationary phase ligands.

Visualizations

Diagram 1: Column Selection Decision Tree

This logic flow ensures you select the correct stationary phase based on analyte properties.

ColumnSelection start Start: Fluorinated Pyridine Analysis isomers Are Regioisomers Present? start->isomers c18_check Try C18 Column isomers->c18_check No (Purity only) halogen_check Halogenated Aromatics? isomers->halogen_check Yes pfp_select Select PFP (Pentafluorophenyl) c18_check->pfp_select Co-elution method_opt Proceed to Method Optimization c18_check->method_opt Resolution > 1.5 pfp_select->method_opt halogen_check->c18_check No halogen_check->pfp_select Yes (F, Cl, Br)

Caption: Decision matrix for selecting PFP over C18 based on the presence of halogenated isomers.

Diagram 2: Method Optimization Workflow

A circular optimization loop for refining the separation.

OptimizationLoop init Initial Screen (MeOH / Acidic pH) check_res Check Resolution (Rs) init->check_res opt_solvent Switch Modifier (MeOH <-> ACN) check_res->opt_solvent Rs < 1.5 (Selectivity Issue) opt_gradient Shallow Gradient (e.g. 0.5% per min) check_res->opt_gradient Rs 1.5-2.0 (Efficiency Issue) final Final Method Validation check_res->final Rs > 2.0 opt_temp Adjust Temp (Lower Temp = Higher Selectivity) opt_solvent->opt_temp opt_gradient->opt_temp opt_temp->check_res

Caption: Iterative workflow for optimizing Resolution (


) using solvent, gradient, and temperature parameters.

References

  • Advanced Chromatography Technologies (ACE). (n.d.). ACE C18-PFP: A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl Phase.[3][4] Retrieved from [Link] (Verified via search context 1.1, 1.2).

  • Bell, D. S. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International. Retrieved from [Link]

  • Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Application Note. Retrieved from [Link] (Verified via search context 1.6).

  • Waters Corporation. (n.d.). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Application Note. Retrieved from [Link] (Verified via search context 1.13).

Sources

Comparative

Comparative Reactivity Guide: 3,4-Difluoropyridine vs. 2,4-Difluoropyridine

Executive Summary: The Strategic Choice In the design of fluorinated pyridine scaffolds for drug discovery, the choice between 2,4-difluoropyridine (2,4-DFP) and 3,4-difluoropyridine (3,4-DFP) is dictated by two orthogon...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Strategic Choice

In the design of fluorinated pyridine scaffolds for drug discovery, the choice between 2,4-difluoropyridine (2,4-DFP) and 3,4-difluoropyridine (3,4-DFP) is dictated by two orthogonal reactivity patterns: Nucleophilic Aromatic Substitution (


)  and Directed Ortho-Metalation (DoM) .

While both isomers predominantly undergo


 at the C4  position, they differ fundamentally in their metalation sites and the electronic activation of the C4 center.
Feature2,4-Difluoropyridine 3,4-Difluoropyridine
Primary

Site
C4 (Para to N)C4 (Para to N, Ortho to F)

Reactivity
High (Activated by N)Very High (Activated by N + Ortho-F)
Primary Lithiation Site C3 (Between two Fluorines)C2 (Between N and Fluorine)
Key Application Access to 2-fluoro-4-substituted pyridinesAccess to 3-fluoro-4-substituted pyridines
Common Pitfall Competitive attack at C2 (rare, condition-dependent)Instability of C2-lithio species (potential pyridyne formation)

Mechanistic Deep Dive: Nucleophilic Aromatic Substitution ( )

Regioselectivity Analysis

Both isomers favor nucleophilic attack at the C4 position , but the electronic drivers differ.

  • 2,4-Difluoropyridine: The C4 position is activated primarily by the ring nitrogen (para-position). The fluorine at C2 provides inductive withdrawal but is meta to the reaction center, offering weaker activation. The resulting Meisenheimer complex is stabilized by the ability to delocalize the negative charge onto the nitrogen atom.

  • 3,4-Difluoropyridine: The C4 position is activated by the ring nitrogen (para) AND the fluorine at C3 (ortho). The strong inductive effect (

    
    ) of the ortho-fluorine makes the C4 carbon significantly more electrophilic than in the 2,4-isomer. Consequently, 3,4-DFP often exhibits faster reaction kinetics  toward weak nucleophiles.
    
Visualization of Reactivity Pathways

SNAr_Reactivity cluster_legend Key Insight Start24 2,4-Difluoropyridine Inter24 Meisenheimer Complex (Charge on N) Start24->Inter24 Nucleophile (Nu-) Attack at C4 Start34 3,4-Difluoropyridine Inter34 Meisenheimer Complex (Charge on N + Inductive Stab.) Start34->Inter34 Nucleophile (Nu-) Attack at C4 (Faster) Prod24 4-Substituted-2-Fluoropyridine Inter24->Prod24 -F- Prod34 4-Substituted-3-Fluoropyridine Inter34->Prod34 -F- Info 3,4-DFP C4 is 'Super-Activated' by Ortho-F Inductive Effect

Caption: Comparative


 pathways. The red arrow indicates the kinetically enhanced electrophilicity of 3,4-DFP due to the ortho-fluorine effect.

Metalation & Functionalization (Lithiation)[2][3]

This is where the two isomers diverge most drastically. The position of the fluorine atoms dictates the site of deprotonation (DoM).

2,4-Difluoropyridine: The C3 "Sweet Spot"

Reaction with LDA at -78°C leads to exclusive lithiation at C3 .

  • Why: The C3 proton is flanked by two fluorine atoms. The combined inductive effect makes this the most acidic proton (

    
     estimated ~26-28).
    
  • Utility: Allows for the introduction of electrophiles (iodine, formyl, carboxyl) exactly between the two fluorines.

3,4-Difluoropyridine: The C2 "Ortho-N" Site

Reaction with LDA at -78°C leads to lithiation at C2 .

  • Why: The C2 proton is adjacent to the ring nitrogen (directing group) and a fluorine at C3. The C5 proton is only adjacent to the C4-F. The N-complexation effect dominates, directing the base to C2.

  • Risk: The resulting 2-lithio-3-fluoropyridine species is prone to eliminating LiF to form 3,4-pyridyne upon warming. Reactions must be kept strictly cryogenic (-78°C) to trap the lithio species, or warmed intentionally to generate the pyridyne for cycloadditions.

Decision Tree: Selecting the Right Isomer

Decision_Tree Start Target Molecule Needs... Q1 Where is the Nucleophile needed? Start->Q1 Res1 Position 4 Q1->Res1 Substitution Res2 Position 2 or 3 Q1->Res2 Functionalization Q2 Is a Fluorine needed at C3? Res1->Q2 Q3 Do you need to introduce a Carbon electrophile? Res2->Q3 OptA Use 3,4-Difluoropyridine (SNAr at C4 retains C3-F) Q2->OptA Yes OptB Use 2,4-Difluoropyridine (SNAr at C4 retains C2-F) Q2->OptB No (Need C2-F) OptC Use 2,4-DFP + LDA (Functionalizes C3) Q3->OptC At C3 (between Fs) OptD Use 3,4-DFP + LDA (Functionalizes C2) Q3->OptD At C2 (next to N)

Caption: Strategic selection guide based on desired substitution patterns.

Experimental Protocols

Protocol A: Regioselective on 2,4-Difluoropyridine

Objective: Synthesis of 4-(Morpholin-4-yl)-2-fluoropyridine. Note: This protocol exploits the activation of C4.

  • Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser under nitrogen atmosphere.

  • Reagents: Add 2,4-difluoropyridine (1.0 equiv, 10 mmol) and anhydrous THF (5 mL/mmol).

  • Nucleophile Addition: Add morpholine (1.1 equiv) and diisopropylethylamine (DIPEA) (1.2 equiv) as a proton scavenger.

    • Expert Tip: While

      
       is common, soluble organic bases like DIPEA often provide cleaner profiles in THF for fluoropyridines.
      
  • Reaction: Heat to 60°C for 4-6 hours. Monitor by TLC/LCMS.

    • Observation: Conversion is typically >95% with exclusive C4 selectivity.

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over

    
    .[1]
    
  • Purification: Flash chromatography (Hexane/EtOAc).

    • Expected Yield: 85-92%.

Protocol B: Directed Ortho-Lithiation of 3,4-Difluoropyridine

Objective: Synthesis of 3,4-difluoropyridine-2-carboxylic acid. Note: Critical temperature control is required to prevent pyridyne formation.

  • Setup: Flame-dry a 3-neck flask; cool to -78°C (acetone/dry ice bath) under Argon.

  • Base Preparation: Add anhydrous THF and LDA (1.1 equiv, freshly prepared or commercial titration checked).

  • Addition: Add 3,4-difluoropyridine (1.0 equiv) dropwise as a solution in THF over 15 minutes.

    • Critical: Maintain internal temperature below -70°C. The C2-lithio species is unstable above -60°C.

  • Equilibration: Stir at -78°C for 30 minutes. The solution typically turns yellow/orange.

  • Quench: Bubble excess dry

    
     gas  (from a balloon) or add crushed dry ice (washed with THF) into the reaction mixture while maintaining -78°C.
    
  • Warming: Allow the mixture to warm to room temperature after quenching is complete.

  • Workup: Acidify aqueous layer to pH 3-4 with 1M HCl and extract with EtOAc.

    • Expected Yield: 60-75%.

Comparative Data Summary

Property2,4-Difluoropyridine3,4-Difluoropyridine
Boiling Point ~104-105°C~108-110°C

Regioselectivity (Amine)
>98% C4>99% C4
Relative Rate (

)
FastFaster (Inductive boost)
Lithiation Product (-78°C) 3-Lithio-2,4-difluoropyridine2-Lithio-3,4-difluoropyridine
Pyridyne Precursor? No (requires C3-leaving group)Yes (3,4-pyridyne via LiF elim.)

References

  • Mechanism of Lithiation and Pyridyne Formation National Institutes of Health (PMC). "Regioselective reactions of 3,4-pyridynes enabled by the aryne distortion model." [Link]

  • Lithiation of 2,4-Difluoropyridine Journal of Organic Chemistry / NIH. "Lithium Diisopropylamide-Mediated Ortholithiation of 2–Fluoropyridines: Rates, Mechanisms, and the Role of Autocatalysis." [Link]

  • General Pyridine Functionalization Strategies ResearchGate. "Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine." [Link]

Sources

Validation

identifying impurities in commercial 3,4-Difluoro-2-methoxypyridine

As a Senior Application Scientist, evaluating the purity of critical building blocks like 3,4-Difluoro-2-methoxypyridine (CAS 1227574-42-6) requires moving beyond simple "pass/fail" certificates of analysis. Because this...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, evaluating the purity of critical building blocks like 3,4-Difluoro-2-methoxypyridine (CAS 1227574-42-6) requires moving beyond simple "pass/fail" certificates of analysis. Because this compound is synthesized via multi-step fluorination and methoxylation, commercial batches are highly susceptible to contamination by positional isomers (e.g., 3,5-difluoro-2-methoxypyridine), over-fluorinated byproducts, and residual solvents.

Regulatory agencies mandate rigorous1[1]. To objectively evaluate product performance, we must employ an orthogonal analytical strategy. This guide compares the most effective analytical workflows for and provides self-validating protocols for your laboratory.

The Causality of Analytical Selection

No single technique can capture the full impurity profile of a fluorinated pyridine. We must select methods based on the specific physicochemical vulnerabilities of the molecule:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for volatile organics. Fluorinated pyridines are highly volatile; a mid-polarity GC column exploits subtle differences in dipole moments to separate isomers that would co-elute in standard LC.

  • 19F and 1H Nuclear Magnetic Resonance (NMR): The gold standard for structural elucidation. The 2 allow for the absolute quantification of fluorinated impurities down to ~0.1 mol% without requiring reference standards[2].

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Reserved for non-volatile, highly polar degradation products or unreacted starting materials that fail to volatilize in GC.

Workflow A 3,4-Difluoro-2-methoxypyridine Commercial Batch B Volatile Impurities (Residual Solvents) A->B C Positional Isomers (e.g., 3,5-Difluoro) A->C D Polar Degradants (Non-volatile) A->D E GC-MS Analysis (Mid-Polarity Column) B->E F 19F & 1H NMR (Quantitative Profiling) C->F G LC-UV/MS (Reverse Phase) D->G H Comprehensive Impurity Profile (ICH Compliant) E->H F->H G->H

Orthogonal analytical workflow for comprehensive impurity profiling.

Comparative Data: Method Performance & Supplier Evaluation

To demonstrate the practical application of these techniques, Table 1 compares the operational parameters of each method, while Table 2 illustrates a hypothetical head-to-head comparison of two commercial grades of 3,4-Difluoro-2-methoxypyridine.

Table 1: Performance Comparison of Analytical Techniques

TechniquePrimary TargetSensitivity (LOD)Specificity for IsomersRun Time
GC-MS Volatiles, Solvents< 10 ppmHigh (via retention time)20-30 min
19F-NMR Fluorinated Isomers~ 0.1 mol%Very High (Chemical Shift)5-10 min
LC-MS Polar Degradants< 5 ppmModerate15-25 min

Table 2: Impurity Profile Comparison (Standard vs. High-Purity Grade)

Impurity TypeSupplier A (Standard Grade)Supplier B (High-Purity Grade)Optimal Detection Method
3,5-Difluoro-2-methoxypyridine 1.2%< 0.1%19F-NMR / GC-MS
5-Fluoro-2-methoxypyridine 0.8%Not Detected19F-NMR / GC-MS
Residual THF / Solvents 450 ppm< 50 ppmGC-MS
Unreacted Precursors 0.5%< 0.05%LC-MS / GC-MS
Overall Calculated Purity 97.5% > 99.8% Orthogonal Synthesis

Self-Validating Experimental Methodologies

A robust analytical protocol must be self-validating—meaning the data inherently proves its own accuracy through internal cross-checks. Below are the optimized protocols for evaluating 3,4-Difluoro-2-methoxypyridine.

Protocol 1: GC-MS Analysis of Volatile Impurities

Causality: Using a mid-polarity stationary phase (5% phenyl-methylpolysiloxane) allows the column to interact with the methoxy group of the pyridine ring. This 3 that a standard non-polar column would miss[3].

  • Sample Preparation: Prepare a 100 ppm solution of the commercial batch in GC-grade dichloromethane.

  • Injection Parameters: Inject 1 µL using a 50:1 split ratio. Reasoning: Fluorinated pyridines ionize efficiently; a high split ratio prevents detector saturation and peak tailing.

  • Chromatographic Conditions: Use a DB-5 (or equivalent) capillary column (30 m × 0.25 mm × 0.25 µm). Set a temperature gradient from 50°C (hold 2 min) to 250°C at 10°C/min.

  • Self-Validation Check: Confirm peak identity by matching the fragmentation pattern against the NIST library. The parent ion must be m/z 145.11 (C6H5F2NO). If an impurity peak shows m/z 127.12, it immediately flags the presence of a mono-fluorinated isomer (e.g., 5-fluoro-2-methoxypyridine).

Protocol 2: Quantitative 19F and 1H NMR Profiling

Causality: NMR is non-destructive and requires no external calibration curves for structural isomers. Because the 19F nucleus is highly sensitive to its electronic environment, shifting the fluorine atom from the 4-position to the 5-position drastically alters the chemical shift.

NMR_Protocol S1 1. Sample Prep Dissolve in CDCl3 S2 2. Internal Std Benzotrifluoride S1->S2 S3 3. Acquisition 19F & 1H Spectra S2->S3 S4 4. Integration Calculate Ratios S3->S4 S5 5. Validation Cross-check 1H/19F S4->S5

Step-by-step self-validating NMR methodology for isomer quantification.

  • Sample Preparation: Dissolve 20 mg of the commercial batch in 0.6 mL of deuterated chloroform (CDCl3).

  • Internal Standardization: Add a precisely weighed micro-quantity of4[4].

  • Acquisition: Acquire a 19F-NMR spectrum (with 1H decoupling to simplify multiplets) and a standard 1H-NMR spectrum.

  • Integration: Integrate the primary 19F signals corresponding to the 3- and 4-positions, and compare them against minor signals representing isomeric impurities.

  • Self-Validation Check (Critical): Calculate the molar ratio of the main product to its impurities using the 19F integrals. Next, repeat the exact calculation using the 1H integrals (e.g., integrating the distinct methoxy protons at ~4.0 ppm). The two calculated ratios must agree within a 2% margin of error. If the 1H spectrum suggests a higher impurity load than the 19F spectrum, it definitively proves the presence of a non-fluorinated contaminant, triggering immediate LC-MS investigation.

References

  • Title: Impurity profiling in bulk pharmaceutical batches using 19F NMR spectroscopy and distinction between monomeric and dimeric impurities by NMR-based diffusion measurements. Source: nih.gov.
  • Title: NMR spectral characteristics of fluorocontaining pyridines. Source: fluorine1.ru.
  • Title: Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Source: rroij.com.
  • Title: Technical Support Center: Characterization of Impurities in 3-Fluoro-propyne. Source: benchchem.com.

Sources

Safety & Regulatory Compliance

Safety

3,4-Difluoro-2-methoxypyridine proper disposal procedures

Topic: 3,4-Difluoro-2-methoxypyridine Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Senior Scientists, and EHS Officers[1] Introduction: The Fluorine Factor As resea...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 3,4-Difluoro-2-methoxypyridine Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Senior Scientists, and EHS Officers[1]

Introduction: The Fluorine Factor

As researchers, we often treat pyridines as standard organic bases. However, 3,4-Difluoro-2-methoxypyridine (CAS 1227574-42-6) presents a specific disposal challenge that distinguishes it from non-halogenated analogs: the presence of fluorine atoms at the C3 and C4 positions.[1]

While the methoxy group at C2 provides some stability, the thermal destruction of this compound—whether in a rotary evaporator accident or a waste incinerator—generates Hydrogen Fluoride (HF) . Standard organic waste streams often lack the scrubbing capacity for significant fluoride loads. Therefore, this guide prioritizes segregation to protect both laboratory personnel and downstream disposal infrastructure.

Part 1: Chemical Profile & Risk Assessment

Before handling waste, verify the material properties. Treat this compound as a Flammable Liquid and a Halogenated waste source.

PropertySpecificationOperational Implication
CAS Number 1227574-42-6Use for waste manifesting and inventory tracking.[1]
Molecular Formula C₆H₅F₂NOHalogenated : Must NOT be mixed with non-halogenated solvents.
Hazard Class Flammable Liquid (Cat 3)*Flash point likely <60°C. Ground all containers during transfer.
Reactivity Acid-SensitiveProtonation is exothermic.[1] Avoid mixing with strong mineral acids in waste bottles.
Combustion Byproducts HF , NOx, COxCRITICAL : Incineration requires scrubbers. Do not autoclave.

*Based on structural analogs (e.g., 2-methoxypyridine, fluoropyridines).[1] Always assume flammability in the absence of specific flash point data.

Part 2: Pre-Disposal Stabilization (The "Quench")

Never dispose of a reaction mixture containing 3,4-Difluoro-2-methoxypyridine without stabilizing reactive intermediates.[1]

Scenario A: Pure Reagent (Expired/Surplus)
  • Status: Stable.

  • Action: Do not dilute. Keep in original container if possible, or transfer to a compatible HDPE or coated glass waste container.

Scenario B: Reaction Mixture (Post-Workup)
  • Risk: If the pyridine was used as a base or ligand in metal-catalyzed coupling (e.g., Suzuki/Buchwald), the waste may contain residual oxidizers or active catalysts.[1]

  • Protocol:

    • Quench: Ensure all active metal species (Li, Mg, Zn) are quenched with isopropanol or saturated ammonium chloride.

    • pH Check: Adjust pH to neutral (pH 6-8). Why? Acidic waste streams containing fluoride sources can slowly etch glass or evolve HF gas over time.

    • Phase Separation: Separate aqueous layers. The fluorinated pyridine will partition into the organic layer.

Part 3: The Segregation Protocol

This is the most critical step for compliance and safety.

  • The "Halogenated" Rule:

    • You must label this waste as "HALOGENATED ORGANIC WASTE."

    • Threshold: Most disposal facilities require a separate stream if halogen content exceeds 1,000 ppm (0.1%). A single vial of 3,4-Difluoro-2-methoxypyridine in a 4L jug of acetone will contaminate the entire jug, forcing the whole volume to be treated as halogenated waste (significantly more expensive and processed differently).[1]

  • Container Compatibility:

    • Recommended: High-Density Polyethylene (HDPE) jerricans.[1]

    • Acceptable: Amber glass (if pH is neutral).

    • Prohibited: Metal cans (aluminum/steel) without liners, as fluorides can cause pitting and corrosion over long storage periods.

Part 4: Waste Stream Management Workflow

The following diagram outlines the decision logic for disposing of 3,4-Difluoro-2-methoxypyridine.

DisposalWorkflow Start Waste Source: 3,4-Difluoro-2-methoxypyridine StateCheck Is it a Pure Chemical or Reaction Mixture? Start->StateCheck Pure Pure Substance StateCheck->Pure Expired/Surplus Mixture Reaction Mixture StateCheck->Mixture Post-Reaction Container Select Container: HDPE (Preferred) or Coated Glass Pure->Container Labeling Labeling: 'FLAMMABLE' + 'HALOGENATED' Container->Labeling Quench Step 1: Quench Active Reagents (Li, Mg, Oxidizers) Mixture->Quench pHAdjust Step 2: Adjust pH to 6-8 (Prevent Acid Hydrolysis) Quench->pHAdjust pHAdjust->Container Segregation Segregation: Do NOT mix with Non-Halogenated Solvents Labeling->Segregation FinalDisp Final Disposal Method: High-Temp Incineration (w/ Acid Gas Scrubbing) Segregation->FinalDisp

Caption: Operational decision tree for segregating and packaging fluorinated pyridine waste to ensure compatibility with incineration protocols.

Part 5: Emergency Response (Spills)

In the event of a spill outside the fume hood:

  • Evacuate & Ventilate: The vapors may be irritating.

  • PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.

  • Absorb: Use a non-combustible absorbent (Vermiculite or Sand).

    • Note: Do not use paper towels for large spills of flammable fluorinated compounds, as this increases fire load.

  • Clean: Wipe the area with soap and water.[2][3] Place all absorbent materials into a wide-mouth HDPE jar labeled "Hazardous Waste - Debris (Halogenated)."

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53394625 (Related Fluorinated Pyridines). PubChem. [Link]1]

  • U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Management of Halogenated Solvents. EPA.[4][5] [Link]1]

  • Thermo Fisher Scientific (2025). Safety Data Sheet: 2-Methoxypyridine (Analog Data).[1] Fisher Scientific.[2][6] ]">https://www.fishersci.com[1]

  • European Chemicals Agency (ECHA). C&L Inventory: Fluorinated Pyridine Derivatives. ECHA. [Link]1]

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for 3,4-Difluoro-2-methoxypyridine

As researchers and drug development professionals, our work with novel chemical entities is foundational to scientific progress. However, innovation and safety must be inextricably linked.

Author: BenchChem Technical Support Team. Date: March 2026

As researchers and drug development professionals, our work with novel chemical entities is foundational to scientific progress. However, innovation and safety must be inextricably linked. This guide provides essential, field-proven safety and handling protocols for 3,4-Difluoro-2-methoxypyridine. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, this directive is synthesized from the hazard profiles of structurally analogous fluorinated and methoxylated pyridine derivatives. The principles of chemical causality dictate that its hazard profile will align closely with these related structures, which are known to cause skin, eye, and respiratory irritation.[1][2][3][4] This guide is built on a risk-based approach to ensure your safety and the integrity of your research.

Hazard Profile: Understanding the Risks

Based on analogous compounds, 3,4-Difluoro-2-methoxypyridine should be handled as a substance that is hazardous upon contact and inhalation. The primary risks are associated with its irritant properties.

Hazard ClassificationPotential EffectGHS Category (Anticipated)
Skin Corrosion/Irritation Causes skin irritation.[2][3]Category 2
Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]Category 2/2A
Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[2][3]Category 3
Acute Toxicity (Oral) May be harmful if swallowed.[1]Category 3 or 4

The causality for these hazards lies in the chemical reactivity of fluorinated pyridines. The electron-withdrawing nature of the fluorine atoms can make the pyridine ring susceptible to nucleophilic attack, and the overall molecule can react with biological tissues, leading to irritation.

Core Protective Measures: Your Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is crucial. The selection of specific equipment is not merely a checklist item; it is a scientifically-backed decision to mitigate identified risks. All PPE should be selected based on its resistance to the chemical class and the nature of the work being performed.[5]

Protection TypeMinimum RequirementStandardRationale & Expert Insight
Eye & Face Protection Chemical splash goggles.ANSI Z87.1 / EN166[1][6]Causality : Standard safety glasses offer insufficient protection against splashes, which are a primary risk when handling liquids. Chemical splash goggles form a seal around the eyes, providing robust protection.[5][6] For tasks with a higher splash potential, such as large-scale transfers, a face shield should be worn in conjunction with goggles.
Hand Protection Chemical-resistant gloves (Nitrile or Neoprene).ASTM F739 / EN 374Causality : Skin contact is a primary exposure route.[6] Gloves must be inspected for integrity before each use. Double-gloving (e.g., nitrile underneath neoprene) is recommended for extended handling periods or when working with larger quantities.[7] Always use the proper glove removal technique to avoid contaminating your skin.[8]
Body Protection Chemical-resistant lab coat or apron.Causality : To protect against incidental contact and small splashes. For procedures with a significant risk of splashing, impervious clothing or a chemical-resistant suit should be considered.[8][9] Clothing should be flame-retardant if the compound is used with flammable solvents.
Respiratory Protection Work within a certified chemical fume hood.Causality : Fluorinated pyridines can be volatile and cause respiratory irritation.[2][3] A fume hood is the primary engineering control to prevent inhalation exposure.[6][10] If a fume hood is not available or during a large-scale spill, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.[1][10]

Operational Plan: From Bench to Disposal

Safe handling is a procedural workflow. Each step is designed to minimize exposure and prevent accidental release. Always work in a well-ventilated area, preferably a chemical fume hood.[10][11]

Safe Handling Workflow

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_ppe 1. Don PPE (Goggles, Lab Coat, Gloves) prep_hood 2. Verify Fume Hood Functionality prep_ppe->prep_hood prep_area 3. Clear & Prepare Work Area prep_hood->prep_area prep_spill 4. Assemble Spill Kit prep_area->prep_spill handle_chem 5. Transfer Chemical (Keep sash low) prep_spill->handle_chem Proceed to Handling handle_react 6. Perform Reaction handle_chem->handle_react handle_close 7. Securely Close Container handle_react->handle_close clean_decon 8. Decontaminate Glassware & Surfaces handle_close->clean_decon Proceed to Cleanup clean_waste 9. Segregate & Label Waste clean_decon->clean_waste clean_doff 10. Doff PPE clean_waste->clean_doff clean_wash 11. Wash Hands Thoroughly clean_doff->clean_wash

Caption: Workflow for Safe Handling of 3,4-Difluoro-2-methoxypyridine.

Spill Management Protocol
  • Evacuate & Alert : Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.[11]

  • Ventilate : Ensure the chemical fume hood is operating at maximum capacity.

  • Assess : From a safe distance, assess the extent of the spill. Do not proceed with cleanup if the spill is large or you feel unsafe. Contact your institution's environmental health and safety (EHS) office.

  • Contain : Wearing appropriate PPE, contain the spill by covering it with an inert absorbent material like sand or vermiculite. Do not use combustible materials like paper towels.[12]

  • Collect : Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste.[1][13]

  • Decontaminate : Clean the spill area with an appropriate solvent (e.g., soap and water), and dispose of the cleaning materials as hazardous waste.

  • Report : Report the incident to your supervisor and EHS office.

Disposal Plan

All waste containing 3,4-Difluoro-2-methoxypyridine must be treated as hazardous.

  • Containerization : Collect all waste, including contaminated absorbents and disposable PPE, in a clearly labeled, sealed container.[1]

  • Labeling : The waste container must be labeled with "Hazardous Waste" and the full chemical name.

  • Storage : Store the waste container in a designated satellite accumulation area.

  • Disposal : Dispose of the waste through your institution's approved hazardous waste disposal program.[1][11] Do not discharge to sewer systems.[11]

Emergency Procedures: Immediate First Aid

In the event of an exposure, immediate and correct action is critical.

  • Inhalation : Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][3]

  • Skin Contact : Immediately flush the skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[1] If skin irritation persists, seek medical attention.

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[11] Call a physician or poison control center immediately.[1][11]

This guide provides a robust framework for the safe handling of 3,4-Difluoro-2-methoxypyridine. By understanding the underlying hazards and diligently applying these operational and PPE protocols, you can ensure a safe and productive research environment.

References

  • Fisher Scientific. (n.d.). Safety Data Sheet for 3-Fluoro-4-methoxypyridine.
  • Sigma-Aldrich. (2025, October 15). Safety Data Sheet for a related compound.
  • CDH Fine Chemical. (n.d.). 2-FLUORO PYRIDINE CAS No 372-48-5 MATERIAL SAFETY DATA SHEET SDS/MSDS.
  • Aldrich. (2025, August 26). Safety Data Sheet for 2-Methoxypyridine.
  • Carl ROTH. (2025, March 31). Safety Data Sheet: Pyridine.
  • Thermo Fisher Scientific. (2025, September 19). Safety Data Sheet for 2-Methoxy-3-(trifluoromethyl)pyridine.
  • American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users.
  • Lab Alley. (2024, June 19). Safety Data Sheet for Pyridine.
  • Respirex International. (n.d.). Personal Protective Equipment (PPE) for Industrial Chemicals.
  • Thermo Fisher Scientific. (2025, December 25). Safety Data Sheet for 3-Fluoro-6-methoxypyridine.
  • Santa Cruz Biotechnology. (n.d.). Safety Data Sheet for 2,6-Dimethoxypyridine.
  • eCFR. (2008, December 12). 40 CFR 156.212 -- Personal protective equipment statements.
  • Stanford University. (2021, June 1). Personal Protective Equipment Requirements.
  • Fisher Scientific. (2012, February 27). Safety Data Sheet for Hydrogen fluoride-pyridine.
  • ChemicalBook. (2023, January 14). Chemical Safety Data Sheet MSDS / SDS - 3,5-Difluoro-2-hydrazinopyridine.
  • Santa Cruz Biotechnology. (n.d.). Safety Data Sheet for pyridine hydrofluoride.
  • ThermoFisher. (2025, September 24). Safety Data Sheet for 5-Chloro-2,3-difluoropyridine.
  • United Nations Office on Drugs and Crime. (n.d.). Disposal of Chemicals used in the Illicit Manufacture of Drugs.
  • University of Toronto. (n.d.). Working with Pyrophoric Compounds.
  • University of California, Riverside. (2023, August 1). Requirements for Pyrophoric Research. Retrieved from UC Riverside Environmental Health & Safety.
  • Carnegie Mellon University. (n.d.). Pyrophoric Handling Procedure.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.